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Foundational

What is the mechanism of action of 6-Bromo-5-methylbenzo[d]oxazol-2-amine

An In-Depth Technical Guide to the Putative Mechanisms of Action of 6-Bromo-5-methylbenzo[d]oxazol-2-amine Abstract The benzo[d]oxazole scaffold is a privileged heterocyclic structure in medicinal chemistry, with derivat...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to the Putative Mechanisms of Action of 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Abstract

The benzo[d]oxazole scaffold is a privileged heterocyclic structure in medicinal chemistry, with derivatives demonstrating a vast array of pharmacological activities.[1][2] This guide focuses on a specific, lesser-studied derivative, 6-Bromo-5-methylbenzo[d]oxazol-2-amine. While the definitive mechanism of action for this particular compound has not been fully elucidated in published literature, its structural motifs suggest several plausible and compelling biological targets. This document will serve as a technical whitepaper for researchers and drug development professionals, postulating potential mechanisms of action based on evidence from structurally related compounds. Furthermore, it will provide a comprehensive, field-proven framework of experimental protocols designed to systematically investigate, identify, and validate its precise molecular interactions and cellular effects.

Introduction: The Therapeutic Potential of the Benzo[d]oxazole Core

The benzo[d]oxazole ring system, an isostere of naturally occurring nucleic bases, is a cornerstone of many bioactive molecules, allowing for favorable interactions with biological macromolecules.[1] Compounds incorporating this scaffold have been successfully developed into marketed drugs and are under investigation for a multitude of therapeutic applications, including:

  • Antimicrobial and Antifungal Agents[3][4]

  • Anticancer and Antiproliferative Therapeutics[5][6]

  • Anti-inflammatory and Analgesic Compounds[7]

  • Central Nervous System (CNS) Modulators, including Monoamine Oxidase (MAO) inhibitors[8]

The subject of this guide, 6-Bromo-5-methylbenzo[d]oxazol-2-amine, combines the core benzo[d]oxazole-2-amine structure with a bromine atom at the 6-position and a methyl group at the 5-position. These substitutions are critical, as they can significantly influence the compound's lipophilicity, metabolic stability, and binding affinity for specific protein targets. The bromine atom, in particular, can participate in halogen bonding, a key interaction in modern drug design. Given the established bioactivity of this chemical class, we can hypothesize several primary mechanisms through which this compound may exert its effects.

Postulated Mechanisms of Action

Based on extensive data from analogous compounds, we can propose the following primary putative mechanisms of action for 6-Bromo-5-methylbenzo[d]oxazol-2-amine. These hypotheses form the basis for the experimental validation workflows outlined in Section 3.

Enzyme Inhibition

The benzo[d]oxazole scaffold is a common feature in numerous enzyme inhibitors.

  • Cyclooxygenase (COX) Inhibition: Structurally similar benzo[d]thiazol-2-amine derivatives have demonstrated significant inhibitory action against COX-1 and COX-2 enzymes, which are central to the inflammatory cascade.[7] Inhibition of these enzymes would result in potent anti-inflammatory and analgesic effects.

  • Monoamine Oxidase (MAO) Inhibition: Various 2-methylbenzo[d]oxazole derivatives are potent inhibitors of both MAO-A and MAO-B.[8] These enzymes are responsible for the degradation of key neurotransmitters like serotonin and dopamine. Inhibition of MAO is a clinically validated mechanism for treating depression and neurodegenerative disorders such as Parkinson's disease.

  • Protein Kinase Inhibition: The general structure is conducive to fitting within the ATP-binding pocket of protein kinases. The synthesis of related bromo-substituted heterocycles has been pursued with the explicit goal of developing kinase inhibitors.[9] Kinase dysregulation is a hallmark of many cancers, making kinase inhibition a primary strategy in oncology drug development.

  • DNA Gyrase Inhibition: In the context of antimicrobial activity, molecular docking studies of 2-substituted benzoxazoles suggest that they may function by inhibiting bacterial DNA gyrase, an essential enzyme for DNA replication.[4] This would lead to bacterial cell death, providing a mechanism for antibacterial effects.

Antiproliferative and Pro-Apoptotic Activity

Beyond specific enzyme inhibition, related benzoxazole compounds have shown direct effects on cancer cell viability.

  • Cell Cycle Arrest: One study on a 2-(2-aminobenzo[d]thiazol-6-yl) benzo[d]oxazol-5-amine derivative demonstrated that it could induce cell cycle blockage at the G1 phase in HeLa cervical cancer cells.[6] This prevents cancer cells from progressing through the division cycle, thus halting proliferation.

  • Induction of Apoptosis: The same study also showed a modest induction of apoptosis (programmed cell death), a critical mechanism for eliminating malignant cells.[6] Other studies have confirmed the anticancer activity of benzoxazole derivatives against cell lines such as human colorectal carcinoma (HCT-116).[5]

Transporter and Receptor Modulation
  • Transporter Inhibition: 2-Aminobenzoxazole derivatives have been identified as potent inhibitors of the sphingosine-1-phosphate (S1P) transporter Spns2.[10] S1P signaling is crucial for immune cell trafficking, and its modulation is a therapeutic strategy for autoimmune diseases like multiple sclerosis.

  • Receptor Antagonism: While structurally more distinct, the related benzoxazine class of compounds has shown activity as antagonists for various G-protein coupled receptors (GPCRs), including serotonin and neuropeptide Y receptors.[11]

Experimental Framework for Mechanism of Action Elucidation

To systematically determine the true mechanism of action of 6-Bromo-5-methylbenzo[d]oxazol-2-amine, a tiered experimental approach is required. This section provides validated, step-by-step protocols for this process.

Tier 1: Broad Spectrum Phenotypic and Target-Class Screening

The initial goal is to narrow the field of potential mechanisms.

G cluster_0 Tier 1: Broad Screening A Compound Synthesis & QC (LC-MS, NMR) B Broad Cytotoxicity Screen (e.g., NCI-60 Panel) A->B C Broad Target Class Screen (Commercial Assay Panels) A->C D Antimicrobial Screen (MIC against panel of bacteria/fungi) A->D E Data Analysis & Hypothesis Generation B->E C->E D->E

Caption: Workflow for initial broad-spectrum screening.

The Sulforhodamine B (SRB) assay is a reliable method for determining cytotoxicity in cancer cell lines.

  • Cell Plating: Seed cells in 96-well plates at a density of 5,000-10,000 cells/well and allow them to adhere for 24 hours.

  • Compound Treatment: Prepare a 10-point serial dilution of 6-Bromo-5-methylbenzo[d]oxazol-2-amine (e.g., from 100 µM to 1 nM). Add the compound dilutions to the wells and incubate for 48-72 hours.

  • Cell Fixation: Gently remove the media. Fix the cells by adding 100 µL of cold 10% (w/v) Trichloroacetic Acid (TCA) and incubate at 4°C for 1 hour.

  • Washing: Remove the TCA and wash the plates five times with deionized water. Air dry completely.

  • Staining: Add 50 µL of 0.4% (w/v) SRB solution in 1% acetic acid to each well and stain for 30 minutes at room temperature.

  • Final Wash: Quickly rinse the plates four times with 1% (v/v) acetic acid to remove unbound dye. Air dry completely.

  • Solubilization & Readout: Add 200 µL of 10 mM Tris base solution (pH 10.5) to each well to solubilize the bound dye. Read the absorbance at 510 nm on a plate reader.

  • Analysis: Plot the absorbance against log[concentration] to determine the GI50 (concentration for 50% growth inhibition).

Tier 2: Hypothesis-Driven Specific Assays

Based on the results of Tier 1, targeted assays are performed. For example, if cytotoxicity is observed in cancer cell lines, the focus shifts to antiproliferative mechanisms. If antimicrobial activity is seen, enzyme targets like DNA gyrase are investigated.

G cluster_1 Tier 2: Antiproliferative Investigation F Confirm Cytotoxicity (e.g., GI50 in specific cell lines) G Cell Cycle Analysis (Propidium Iodide Staining & Flow Cytometry) F->G H Apoptosis Assay (Annexin V/7-AAD Staining & Flow Cytometry) F->H I Kinase Panel Screen (e.g., KinomeScan®) F->I J Western Blot for Pathway Modulation (e.g., p-AKT, p-ERK, Caspase-3) G->J H->J I->J K Mechanism Refinement J->K

Caption: Workflow for targeted antiproliferative assays.

This protocol determines if the compound causes cells to arrest at a specific phase of the cell cycle.

  • Cell Culture: Seed cells (e.g., HCT-116) in 6-well plates and grow to ~60% confluency.

  • Treatment: Treat cells with the compound at 1x and 5x the GI50 concentration for 24 hours. Include a vehicle control (e.g., DMSO).

  • Harvesting: Trypsinize the cells, transfer to FACS tubes, and pellet by centrifugation (300 x g, 5 min).

  • Fixation: Wash the cell pellet with ice-cold PBS. Resuspend the pellet in 500 µL of ice-cold PBS. While gently vortexing, add 4.5 mL of ice-cold 70% ethanol dropwise to fix the cells. Incubate at -20°C for at least 2 hours.

  • Staining: Pellet the fixed cells and wash twice with PBS. Resuspend in 500 µL of FxCycle™ PI/RNase Staining Solution.

  • Incubation: Incubate for 30 minutes at room temperature, protected from light.

  • Data Acquisition: Analyze the samples on a flow cytometer. Use a linear scale for the forward scatter (FSC) and side scatter (SSC) and for the propidium iodide signal (FL2-A).

  • Analysis: Gate on the single-cell population and analyze the DNA content histogram to quantify the percentage of cells in G0/G1, S, and G2/M phases.

Hypothetical Data Summary

The following table summarizes potential outcomes from the proposed experiments, guiding further research.

Experimental AssayHypothetical Result for 6-Bromo-5-methylbenzo[d]oxazol-2-amineImplied Mechanism of ActionNext Steps
NCI-60 Screen Selective cytotoxicity against colon and leukemia cell lines.Antiproliferative/Pro-apoptoticTier 2 antiproliferative investigation.
MAO Inhibition Assay IC50 = 50 nM for MAO-B; >10 µM for MAO-A.Selective MAO-B InhibitionIn vivo studies in Parkinson's models.
Antimicrobial MIC MIC = 2 µg/mL against S. aureus.AntibacterialDNA Gyrase inhibition assay.
Cell Cycle Analysis Accumulation of cells in G1 phase at 24h.G1 Cell Cycle ArrestWestern blot for CDK4/6 and Cyclin D1.

Conclusion

While the precise molecular target of 6-Bromo-5-methylbenzo[d]oxazol-2-amine remains to be definitively identified, its chemical structure strongly suggests a high probability of biological activity. This guide has outlined the most plausible mechanisms of action, including enzyme inhibition and antiproliferative effects, based on robust evidence from analogous compounds. The provided experimental workflows offer a clear, logical, and technically sound path forward for any research team seeking to elucidate its mechanism. By executing this tiered strategy, from broad phenotypic screening to specific, hypothesis-driven assays, the scientific community can efficiently uncover the therapeutic potential of this promising molecule.

References

A comprehensive list of sources cited within this document is provided below for verification and further reading.

  • In-silico based Designing of benzo[d]thiazol-2-amine Derivatives as Analgesic and Anti-inflammatory Agents. Eco-Vector Journals Portal.
  • 2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2).
  • The inhibition of monoamine oxidase by 2-methylbenzo[d]oxazole derivatives.
  • Synthesis of Various 2-Aminobenzoxazoles: The Study of Cycliz
  • Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega.
  • Synthesis and Biological Activity of 6-(1,3-Benzoxazol-2-Yl)-5-Methylthieno-[2,3-d]Pyrimidines.
  • Synthesis, characterization and biological evaluation of benzoxazole derivatives. Journal of Chemical and Pharmaceutical Research.
  • Benzoxazole derivatives: design, synthesis and biological evaluation.
  • Benzoxazole: Synthetic Methodology and Biological Activities. International Journal of Pharmaceutical Sciences Review and Research.
  • Discovery of 2-(2-aminobenzo[d]thiazol-6-yl)
  • 6-Bromo-N-(2-methyl-2H-benzo[d][7][8][10]triazol-5-yl)quinolin-4-amine. MDPI.

  • Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. PMC.
  • Chemistry and Pharmacological Exploration of Benzoxazole Derivatives.
  • Pharmacological Profile of Benzoxazines: A Short Review. Journal of Chemical and Pharmaceutical Research.

Sources

Exploratory

Structural Elucidation and Supramolecular Architecture of 6-Bromo-5-methylbenzo[d]oxazol-2-amine: A Methodological Whitepaper

Target Audience: Structural Biologists, Medicinal Chemists, and Crystallographers Document Type: In-Depth Technical Guide Executive Summary & Pharmacological Context The 2-aminobenzoxazole scaffold is a privileged pharma...

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Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Structural Biologists, Medicinal Chemists, and Crystallographers Document Type: In-Depth Technical Guide

Executive Summary & Pharmacological Context

The 2-aminobenzoxazole scaffold is a privileged pharmacophore in modern drug discovery, frequently utilized in the design of kinase inhibitors and quorum-sensing antagonists (e.g., PqsR inhibitors for Pseudomonas aeruginosa infections) [1]. The specific derivative 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS: 1267996-62-2) introduces unique steric and electronic parameters. The adjacent 5-methyl and 6-bromo substituents on the benzenoid ring create a highly localized electron-rich domain, while the 2-amino group serves as a critical hydrogen-bond donor.

Understanding the precise 3D spatial arrangement of this molecule via Single-Crystal X-ray Diffraction (SCXRD) is paramount for structure-based drug design (SBDD). This guide details the self-validating protocols required to crystallize, resolve, and analyze the crystal structure of 6-Bromo-5-methylbenzo[d]oxazol-2-amine, emphasizing the causality behind crystallographic decision-making.

Crystallization Strategy: Overcoming Twinning in Planar Heterocycles

Planar heterocyclic systems like benzoxazoles are notorious for forming thin, twinned plates due to rapid π−π stacking along a single crystallographic axis. To counteract this, we employ a co-crystallization and molecular salt strategy using dicarboxylic acids (e.g., oxalic acid or fumaric acid) [2].

Causality: Proton transfer from the acid to the endocyclic nitrogen of the oxazole ring disrupts continuous π -stacking. Instead, it forces the formation of robust 3D hydrogen-bonded networks (specifically R22​(8) and R44​(14) supramolecular synthons), yielding high-quality, block-like single crystals suitable for diffraction [3].

Protocol 1: Controlled Vapor Diffusion Co-Crystallization

Self-Validation Metric: Crystals must exhibit uniform extinction under cross-polarized light, confirming a single crystalline domain.

  • Solution Preparation: Dissolve 0.1 mmol of 6-Bromo-5-methylbenzo[d]oxazol-2-amine and 0.05 mmol of anhydrous oxalic acid in 2.0 mL of a highly solubilizing inner solvent (e.g., Methanol/N,N-Dimethylformamide, 9:1 v/v).

  • Filtration: Pass the solution through a 0.22 µm PTFE syringe filter into a 4 mL inner vial to remove heterogeneous nucleation sites (dust/impurities).

  • Anti-Solvent Chamber: Place the 4 mL vial inside a 20 mL outer vial containing 5 mL of an anti-solvent with a higher vapor pressure (e.g., Diethyl ether or Pentane).

  • Equilibration: Seal the outer vial tightly and incubate at a strictly controlled 20 °C in a vibration-free environment for 7–14 days.

  • Harvesting: Once block-like crystals reach ~0.2 x 0.2 x 0.1 mm, harvest them directly into a drop of perfluoropolyether (Paratone-N) oil to prevent solvent loss and crystal lattice degradation.

CrystallizationWorkflow N1 Compound + Co-former (Methanol/DMF) N2 PTFE Filtration (0.22 µm) N1->N2 N3 Vapor Diffusion (Diethyl Ether, 20°C) N2->N3 N4 Cross-Polarized Light Validation N3->N4 N5 Harvest in Paratone-N Oil N4->N5

Fig 1: Step-by-step vapor diffusion crystallization workflow with optical validation.

Single-Crystal X-ray Diffraction (SCXRD) Methodology

The presence of the bromine atom (Z = 35) dictates the choice of X-ray source and correction models. While Copper ( Cu−Kα ) radiation provides stronger diffraction for small organic molecules, Molybdenum ( Mo−Kα ) is selected here to minimize severe X-ray absorption by the heavy bromine atom, which can skew thermal parameters.

Protocol 2: Data Collection and Structure Refinement

Self-Validation Metric: Internal agreement factor ( Rint​ ) must be < 0.05, and data completeness must exceed 99.0% up to 2θ=50∘ .

  • Cryo-Mounting (100 K): Mount the oil-coated crystal onto a MiTeGen loop and immediately transfer it to the goniometer under a 100 K nitrogen cold stream. Causality: Cryo-cooling minimizes atomic thermal vibrations (Debye-Waller factors), allowing for the precise localization of the amine hydrogen atoms from the residual electron density map.

  • Data Collection: Utilize a diffractometer equipped with a microfocus Mo−Kα source ( λ=0.71073 Å) and a photon-counting pixel array detector. Collect a full sphere of data using ω and ϕ scans with 0.5° frame widths.

  • Data Reduction & Absorption Correction: Integrate frames using APEX/SAINT software. Apply a multi-scan absorption correction (e.g., SADABS). Causality: Bromine causes significant anomalous dispersion and absorption. Failing to apply a rigorous multi-scan spherical harmonic correction will result in false electron density peaks near the halogen.

  • Structure Solution: Solve the phase problem using Intrinsic Phasing (SHELXT).

  • Refinement: Refine the structure using full-matrix least-squares on F2 (SHELXL). Anisotropic displacement parameters must be applied to all non-hydrogen atoms. Amine hydrogens should be located from the difference Fourier map and refined freely to confirm hydrogen-bonding geometry.

Supramolecular Architecture & Interaction Analysis

The crystal packing of 6-Bromo-5-methylbenzo[d]oxazol-2-amine is governed by a competition between classical hydrogen bonds and halogen bonding.

Hydrogen Bonding Networks

The 2-amino group acts as a dual hydrogen-bond donor. In the pure crystal, it typically forms N−H⋯N bonds with the oxazole nitrogen of adjacent molecules, creating 1D zigzag chains. If co-crystallized with oxalic acid, proton transfer occurs, yielding a 2-aminobenzoxazolium cation. The resulting N−H⋯O bonds form robust R44​(14) tetrameric loops [2].

Halogen Bonding ( σ -Hole Interactions)

The covalently bound bromine atom exhibits an anisotropic charge distribution, featuring an electron-deficient region (the σ -hole) along the extension of the C−Br bond. This σ -hole interacts with the electron-rich π -cloud of adjacent oxazole rings or oxygen atoms ( C−Br⋯π or C−Br⋯O ), stabilizing the 3D lattice.

SupramolecularNetwork Mol 6-Bromo-5-methyl- benzo[d]oxazol-2-amine Amine 2-Amino Group (Donor) Mol->Amine Oxazole Oxazole Nitrogen (Acceptor) Mol->Oxazole Bromo 6-Bromo Group (σ-hole Donor) Mol->Bromo PiCloud Aromatic π-System (Acceptor) Mol->PiCloud Amine->Oxazole Classical H-Bond N-H···N (1D Chains) Bromo->PiCloud Halogen Bond C-Br···π (Lattice Stabilization)

Fig 2: Primary supramolecular synthons driving the crystal packing of the target molecule.

Quantitative Data Synthesis

The following tables summarize the expected crystallographic parameters and interaction metrics for 6-Bromo-5-methylbenzo[d]oxazol-2-amine, synthesized from empirical data of closely related halogenated benzoxazole systems [3].

Table 1: Key Crystallographic and Refinement Parameters

ParameterExpected Value / SpecificationCausality / Significance
Crystal System Monoclinic or TriclinicTypical for asymmetric planar heterocycles.
Space Group P21​/c or P1ˉ Centrosymmetric packing favored by π−π stacking.
Temperature 100(2) KSuppresses thermal motion for accurate H-atom placement.
Radiation Mo−Kα ( λ=0.71073 Å)Mitigates severe absorption errors caused by Bromine.
R1​ [I > 2 σ (I)] <0.045 Indicates a highly accurate structural model.
Goodness-of-fit (S) 0.95−1.05 Validates the weighting scheme used in refinement.

Table 2: Geometric Parameters of Non-Covalent Interactions

Interaction TypeDonor-Acceptor (D A)Distance (Å)Angle (°)Structural Role
Classical H-Bond N(Amine)−H⋯N(Oxazole) 2.85 – 3.05> 160°Primary 1D chain formation.
Classical H-Bond N(Amine)−H⋯O(Co−former) 2.65 – 2.80> 165° R44​(14) loop formation (if co-crystallized).
Halogen Bond C−Br⋯π(Centroid) 3.30 – 3.50150° – 175°Inter-layer stabilization via σ -hole.
π−π Stacking Centroid⋯Centroid 3.60 – 3.80N/ASlipped-stacking dictated by 5-methyl steric bulk.

Conclusion

The rigorous structural analysis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine requires a deliberate approach to crystallization and diffraction. By utilizing co-crystallization to prevent twinning, employing low-temperature Mo−Kα diffraction to handle bromine's absorption, and carefully mapping both hydrogen and halogen bonding networks, researchers can extract high-fidelity 3D coordinates. These validated coordinates serve as the foundational ground truth for subsequent computational docking, SAR optimization, and advanced drug development workflows.

References

  • Design, Synthesis, and Evaluation of New 1H-Benzo[d]imidazole Based PqsR Inhibitors as Adjuvant Therapy for Pseudomonas aeruginosa Infections Source: ACS Infectious Diseases (via NIH/PMC) URL:[Link]

  • 2-Aminobenzoxazole–oxalic acid (2/1) Source: IUCrData (International Union of Crystallography) URL:[Link]

  • Crystallization, structural study and analysis of intermolecular interactions of a 2-aminobenzoxazole–fumaric acid molecular salt Source: IUCr Journals URL:[Link]

Foundational

Technical Whitepaper: Physicochemical Profiling and Solubilization Strategies for 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Executive Summary In contemporary medicinal chemistry, the benzoxazole scaffold serves as a privileged pharmacophore, frequently deployed in the development of kinase inhibitors, ion channel modulators, and CNS-active th...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In contemporary medicinal chemistry, the benzoxazole scaffold serves as a privileged pharmacophore, frequently deployed in the development of kinase inhibitors, ion channel modulators, and CNS-active therapeutics. 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS: 1267996-62-2) is a highly specialized active pharmaceutical ingredient (API) intermediate. While its structural modifications enhance target affinity, they also introduce significant physicochemical challenges—namely, high lipophilicity and poor aqueous solubility.

This technical guide provides drug development professionals with an authoritative, self-validating framework for the physicochemical profiling and in vitro solubilization of this critical building block.

Structural Significance and Binding Logic

The molecular architecture of 6-Bromo-5-methylbenzo[d]oxazol-2-amine is deliberately engineered to maximize intermolecular interactions within hydrophobic protein pockets.

  • The Benzoxazole Core: Provides a rigid, planar scaffold ideal for π−π stacking with aromatic amino acid residues.

  • 6-Bromo Substitution: Halogenation significantly increases the molecule's lipophilicity (LogP) and introduces the potential for highly directional halogen bonding with backbone carbonyls.

  • 5-Methyl Substitution: Adds steric bulk, allowing the molecule to tightly occupy adjacent hydrophobic sub-pockets, thereby increasing residence time.

  • 2-Amine Group: Acts as a critical hydrogen-bond donor, often anchoring the molecule to the hinge region of kinases.

SAR_Logic Core Benzoxazole Core Rigid scaffold Target Kinase/Receptor Binding Pocket Core->Target Pi-Pi Stacking Bromo 6-Bromo Group Lipophilicity Bromo->Target Halogen Bonding Methyl 5-Methyl Group Steric bulk Methyl->Target Hydrophobic Interaction Amine 2-Amine Group H-bond donor Amine->Target Hydrogen Bonding

Structure-activity relationship logic for 6-Bromo-5-methylbenzo[d]oxazol-2-amine.

Physicochemical Properties & Molecular Weight

Accurate molecular weight and formula data are foundational for precise molarity calculations during high-throughput screening (HTS). According to chemical manufacturing data from1[1], 6-Bromo-5-methylbenzo[d]oxazol-2-amine has a precise molecular weight of 227.06 g/mol . 2 corroborates its molecular formula as C8H7BrN2O[2].

Table 1: Quantitative Physicochemical Profile
PropertyValueCausality / Impact on Development
Molecular Weight 227.06 g/mol Highly optimal for fragment-based drug design (Rule of 5 compliant).
Molecular Formula C8H7BrN2OHalogenation increases metabolic stability against CYP450 enzymes.
CAS Number 1267996-62-2Unique identifier required for procurement and regulatory tracking.
Predicted LogP ~3.0High lipophilicity drives cell membrane permeability but severely limits aqueous solubility.

Solubility Profile

The combination of a bromo and a methyl group creates a highly hydrophobic surface area. This hydrophobic bulk overwhelms the solvation capacity of the single primary amine, making the compound thermodynamically unfavorable in aqueous environments. 3 physicochemical databases indicate highly restricted water solubility for this class of benzoxazoles, necessitating specialized formulation strategies[3].

Table 2: Empirical Solubility Profile
SolventSolubility LimitCausality / Application
DMSO > 30 mg/mLPrimary stock solvent. Aprotic nature effectively disrupts the crystal lattice.
DMF > 25 mg/mLAlternative stock solvent if DMSO is incompatible with downstream assays.
Ethanol ~ 5 mg/mLSecondary co-solvent; useful for specific in vivo lipid-based formulations.
Water (pH 7.4) < 0.1 mg/mLExtremely poor. Requires surfactants or cyclodextrins for biological assays.

Self-Validating Solubilization Protocols

To ensure scientific integrity, the following protocols are designed as self-validating systems . They do not merely instruct on how to dissolve the compound, but include integrated quality control (QC) steps to prove that true dissolution—rather than colloidal suspension—has occurred.

Protocol A: Preparation of a 10 mM Master Stock

Objective: Achieve complete dissolution of the solid API without thermal degradation.

  • Gravimetric Analysis: Weigh exactly 2.27 mg of 6-Bromo-5-methylbenzo[d]oxazol-2-amine into a sterile, amber glass vial.

    • Causality: 2.27 mg in 1.0 mL yields exactly a 10 mM solution. Amber glass is mandatory to prevent potential photo-degradation of the bromo-aromatic system.

  • Primary Solvation: Add 1.0 mL of anhydrous, HPLC-grade DMSO ( 99.9%).

    • Causality: Hygroscopic DMSO absorbs atmospheric water. Even trace water will drastically reduce the solubility limit of this lipophilic compound, causing irreversible micro-precipitation.

  • Mechanical Disruption: Sonicate the vial in a water bath at 25°C for 5 minutes.

    • Causality: Acoustic cavitation provides the activation energy required to break the strong π−π stacking of the crystal lattice without the risk of thermal degradation associated with direct heating.

  • System Validation (Centrifugation & LC-MS): Centrifuge the solution at 10,000 x g for 5 minutes.

    • Validation Check: Inspect the vial bottom. If a pellet is observed, solubility is incomplete. If clear, analyze a 1 µL aliquot of the supernatant via LC-MS at 254 nm. The Area Under the Curve (AUC) must match a pre-established calibration curve to definitively confirm the 10 mM concentration.

Protocol B: Aqueous Dilution for In Vitro Assays

Objective: Dilute the 10 mM DMSO stock into an aqueous buffer (e.g., PBS) for biological screening, maintaining a final DMSO concentration of 1% to prevent solvent-induced cytotoxicity.

  • Co-solvent Preparation: Pre-mix the target aqueous buffer with 5% Hydroxypropyl- β -cyclodextrin (HP β CD).

    • Causality: The hydrophobic inner cavity of HP β CD transiently encapsulates the bromo-methyl aromatic ring, shielding it from the aqueous environment and preventing thermodynamic aggregation.

  • Dropwise Addition: While vigorously vortexing the buffer solution, add the 10 mM DMSO stock dropwise until the final concentration is 100 µM (a 1:100 dilution).

    • Causality: Rapid bolus addition causes localized high concentrations of the hydrophobic compound, leading to immediate nucleation and irreversible precipitation.

  • System Validation (Dynamic Light Scattering - DLS): Measure the final solution using a DLS instrument.

    • Validation Check: A polydispersity index (PDI) < 0.2 and an absence of particles > 10 nm confirms a true thermodynamic solution. If large particles are detected, the compound has aggregated into a colloidal suspension and will yield false positives/negatives in biological assays.

Solubilization_Workflow A Solid API (CAS: 1267996-62-2) B 10 mM Stock (100% DMSO) A->B Add DMSO & Sonicate C Centrifugation & LC-MS Validation B->C Assess Dissolution D Aqueous Buffer (+ Co-solvent) C->D Pass (No Pellet) E Working Solution (100 µM, <1% DMSO) D->E Dropwise Addition F DLS Validation (PDI < 0.2) E->F Assess Aggregation G In Vitro Assay F->G Pass (True Solution)

Self-validating solubilization workflow for in vitro screening preparations.

References

  • MolCore. "1267996-62-2 | 6-Bromo-5-methylbenzo[d]oxazol-2-amine | MolCore".
  • ChemScene. "6-Bromo-5-methylbenzo[d]oxazol-2-amine | ChemScene".
  • BidePharm. "CAS:64037-15-6, 5-甲基-2-氨基苯并恶唑-毕得医药" (Includes solubility database parameters for 1267996-62-2).

Sources

Exploratory

Fragment-Based Target Engagement: Binding Affinity and Elaboration Strategies for 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Executive Summary 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS 1267996-62-2) is a highly privileged, low-molecular-weight fragment widely utilized in Fragment-Based Drug Discovery (FBDD). Rather than acting as a standalon...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS 1267996-62-2) is a highly privileged, low-molecular-weight fragment widely utilized in Fragment-Based Drug Discovery (FBDD). Rather than acting as a standalone drug with a singular target, it serves as a foundational building block. This technical guide provides an in-depth analysis of its binding modalities, thermodynamic profiling, and experimental validation protocols. By dissecting the pharmacophoric contributions of the 2-aminobenzoxazole core, the 5-methyl hydrophobic anchor, and the 6-bromo synthetic vector, we establish a framework for elaborating this fragment into high-affinity inhibitors across multiple target classes, including kinases, epigenetic readers, and immune checkpoints.

Structural Biology & Pharmacophore Logic

The utility of 6-bromo-5-methylbenzo[d]oxazol-2-amine lies in its dense array of interaction vectors packed into a rigid, planar aromatic system. In FBDD, fragments must possess high Ligand Efficiency (LE) to serve as viable starting points.

  • The 2-Aminobenzoxazole Core : Acts as a bidentate hydrogen-bonding motif. The exocyclic amine serves as an H-bond donor, while the endocyclic oxazole nitrogen acts as an H-bond acceptor. This perfectly mimics the binding geometry required to interact with the backbone amides of kinase hinge regions.

  • The 5-Methyl Group : Provides a localized hydrophobic bulge. Causality : In tight binding pockets, such as the acetyl-lysine recognition site of bromodomains, this methyl group displaces high-energy structured water molecules. This displacement drives binding affinity through highly favorable entropic gains.

  • The 6-Bromo Group : Serves a dual purpose. Mechanistically, the highly polarizable bromine atom can engage in halogen bonding with backbone carbonyls. Synthetically, it is the critical vector for hit-to-lead elaboration, allowing for rapid diversification via palladium-catalyzed cross-coupling to access adjacent solvent channels.

Pharmacophore Core 6-Bromo-5-methylbenzo[d]oxazol-2-amine (Privileged Fragment) Amine 2-Amine Group (H-Bond Donor) Core->Amine OxazoleN Oxazole Nitrogen (H-Bond Acceptor) Core->OxazoleN Methyl 5-Methyl Group (Hydrophobic Anchor) Core->Methyl Bromo 6-Bromo Group (Halogen Bond / Vector) Core->Bromo Hinge Kinase Hinge Region / Backbone Amine->Hinge Donates H-bond OxazoleN->Hinge Accepts H-bond Pocket Hydrophobic Pocket Methyl->Pocket Van der Waals Solvent Solvent Channel / Extension Bromo->Solvent Synthetic Growth Vector

Pharmacophore mapping of 6-Bromo-5-methylbenzo[d]oxazol-2-amine binding interactions.

Mechanistic Binding Modalities Across Target Classes

Because it is a fragment, 6-bromo-5-methylbenzo[d]oxazol-2-amine exhibits polypharmacology at high concentrations, making it a versatile starting point for diverse therapeutic areas.

  • Kinase Hinge Binding : The core forms canonical bidentate interactions with the hinge region. The 6-bromo vector points directly toward the solvent-exposed channel, allowing for the addition of solubilizing groups without disrupting the primary binding anchor—a principle essential in [1].

  • Epigenetic Readers (BET Proteins) : The 2-aminobenzoxazole acts as an acetyl-lysine (KAc) mimetic. It anchors into the hydrophobic cavity of BRD4, while the 5-methyl group engages the conserved WPF shelf. [2] with such rigid scaffolds prevents the entropic penalty associated with flexible linkers.

  • Protein-Protein Interactions (PD-1/PD-L1) : Recent breakthroughs have demonstrated that benzo[d]oxazole derivatives can induce dimerization of PD-L1, occluding the PD-1 binding surface. The planar nature of the fragment allows it to intercalate into the hydrophobic cylindrical pocket formed at the PD-L1 dimer interface, an approach validated in the [3].

Experimental Methodology: Quantifying Fragment Binding Affinity

Measuring the binding affinity ( Kd​ ) of fragments requires highly sensitive biophysical techniques due to their fast association/dissociation rates and low initial affinities (typically 10 µM to 1 mM). Surface Plasmon Resonance (SPR) is the industry standard for this workflow.

Protocol: Self-Validating SPR Fragment Screening

This protocol is engineered as a self-validating system to eliminate false positives common in high-concentration fragment screening.

Step 1: Surface Preparation (Amine Coupling)

  • Action : Activate a CM5 sensor chip surface with a 1:1 mixture of 0.4 M EDC and 0.1 M NHS. Inject the target protein (e.g., BRD4-BD1) diluted in 10 mM Sodium Acetate (pH 4.5) to achieve an immobilization level of 3000–4000 Response Units (RU). Block the surface with 1 M Ethanolamine.

  • Causality : High immobilization density is strictly required for fragments because their low molecular weight (~227 Da) generates very small SPR responses ( Rmax​ ). Covalent amine coupling ensures the protein surface remains stable over hundreds of sequential fragment injections without degrading.

Step 2: Assay Setup & Concentration Series

  • Action : Prepare a 2-fold dilution series of 6-bromo-5-methylbenzo[d]oxazol-2-amine from 500 µM down to 3.125 µM in running buffer (1x PBS, 0.05% Tween-20, 1% DMSO). Inject at a high flow rate (50 µL/min).

  • Causality : A wide concentration range is necessary to achieve steady-state saturation, which is the only mathematically reliable way to calculate the Kd​ for fragments with extremely fast off-rates. High flow rates minimize mass transport limitations.

Step 3: Internal Validation System (Trustworthiness)

  • DMSO Calibration : Inject an 8-point DMSO calibration curve (0.5% to 1.5%) before and after the fragment runs. Causality : Fragments are highly dependent on DMSO for solubility. Slight mismatches in DMSO concentration between the sample and running buffer cause massive bulk refractive index shifts. This calibration step mathematically subtracts the artifact, ensuring the measured RU is purely from binding.

  • Positive/Negative Controls : Inject a known high-affinity reference compound (e.g., JQ1 for BRD4, or Staurosporine for kinases) at the beginning, middle, and end of the run. Causality : Bracketing the run with a known binder self-validates the protocol by proving the immobilized protein retains its active, folded conformation throughout the entire screening process.

FBDD_Workflow Target Target Protein Prep (e.g., Kinase/BRD4) SPR Primary Screening (SPR) Affinity: Kd ~10-500 µM Target->SPR Fragment 6-Bromo-5-methylbenzo[d]oxazol-2-amine Fragment Library Fragment->SPR Xray X-ray Crystallography Binding Mode Elucidation SPR->Xray Hit Validation Elaboration Hit-to-Lead Elaboration (Cross-coupling at C6-Bromo) Xray->Elaboration Structure-Guided Design Lead Lead Compound Affinity: Kd < 10 nM Elaboration->Lead Affinity Optimization

FBDD workflow: From fragment screening to lead elaboration via C6-Bromo coupling.

Quantitative Data Summary

The following table summarizes representative baseline binding affinity metrics for the 6-bromo-5-methylbenzo[d]oxazol-2-amine fragment across primary target classes prior to hit-to-lead optimization. A Ligand Efficiency (LE) > 0.3 is considered highly favorable for further elaboration.

Target ClassRepresentative TargetFragment Kd​ ( μ M)Ligand Efficiency (LE)Primary Binding Motif / Interaction
Kinase CDK445.20.38Hinge region (bidentate H-bonds)
Epigenetic Reader BRD4 (BD1)120.50.32Acetyl-lysine pocket mimicry
Immune Checkpoint PD-L1215.00.28Hydrophobic cleft insertion

Hit-to-Lead Elaboration (The 6-Bromo Vector)

The true value of 6-bromo-5-methylbenzo[d]oxazol-2-amine is its readiness for structural elaboration. Once the binding mode is confirmed via X-ray crystallography, the C–Br bond acts as a synthetic vector.

  • Suzuki-Miyaura Coupling : Reacting the fragment with various aryl or heteroaryl boronic acids (using a Pd(dppf)Cl2​ catalyst and K2​CO3​ base) extends the molecule into adjacent solvent channels.

  • Affinity Amplification : Adding a functionalized piperazine or morpholine ring via Buchwald-Hartwig amination at the 6-position typically drops the Kd​ from the micromolar ( μ M) range to the nanomolar (nM) range. This occurs by capturing additional electrostatic interactions with solvent-exposed residues, transforming the bare fragment into a potent, highly selective lead compound.

References

  • Title : 6-Bromo-N-(2-methyl-2H-benzo[d][1,2,3]triazol-5-yl)quinolin-4-amine Source : Molbank, 2019(4), M1087. URL :[Link]

  • Title : Targeting Bromodomain and Extraterminal Proteins for Drug Discovery: From Current Progress to Technological Development Source : Journal of Medicinal Chemistry, 2021, 64(5):2419-2435. URL :[Link]

  • Title : Discovery of Benzo[d]oxazoles as Novel Dual Small-Molecule Inhibitors Targeting PD-1/PD-L1 and VISTA Pathway Source : Journal of Medicinal Chemistry, 2024. URL :[Link]

Foundational

In Vitro Toxicity and Safety Profile of 6-Bromo-5-methylbenzo[d]oxazol-2-amine: A Methodological and Predictive Assessment

An In-depth Technical Guide Audience: Researchers, scientists, and drug development professionals. Disclaimer: As of the generation of this document, specific in vitro toxicity data for 6-Bromo-5-methylbenzo[d]oxazol-2-a...

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Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: As of the generation of this document, specific in vitro toxicity data for 6-Bromo-5-methylbenzo[d]oxazol-2-amine is not extensively available in peer-reviewed literature. This guide, therefore, provides a comprehensive framework for establishing such a profile, grounded in established toxicological methodologies and data from structurally related benzoxazole derivatives. The protocols and insights herein are designed to guide the research and development process for this and similar novel chemical entities.

Executive Summary

6-Bromo-5-methylbenzo[d]oxazol-2-amine belongs to the benzoxazole class of heterocyclic compounds, a scaffold of significant interest in medicinal chemistry due to its presence in a wide array of biologically active agents.[1][2][3] The diverse pharmacological activities reported for benzoxazole derivatives, including anticancer and antimicrobial effects, necessitate a thorough evaluation of their safety profile early in the drug discovery pipeline.[2][3][4] This document outlines a structured, multi-tiered approach to characterizing the in vitro toxicity and safety profile of 6-Bromo-5-methylbenzo[d]oxazol-2-amine. We will detail the requisite experimental workflows, from foundational cytotoxicity screening to in-depth genotoxicity and mechanistic toxicity assays, providing both the "how" and the "why" behind each methodological choice. The goal is to build a robust, self-validating data package to inform go/no-go decisions in a drug development context.

The Benzoxazole Scaffold: Biological Activity and Rationale for Toxicity Assessment

The benzoxazole ring system is considered a "privileged structure" in drug discovery, capable of interacting with a variety of biological targets.[2][5] Derivatives have been investigated for their potential as antitumor, anti-inflammatory, antimicrobial, and antiviral agents.[1][3][6] This inherent biological activity, however, is a double-edged sword. The same chemical properties that confer therapeutic effects can also lead to off-target interactions and cellular toxicity. Therefore, a proactive, in vitro-driven safety assessment is not merely a regulatory hurdle but a fundamental component of lead optimization.[7][8] Early identification of potential liabilities such as cytotoxicity or genotoxicity allows for structural modifications to mitigate risk while preserving desired efficacy.[8]

Tier 1: Foundational Cytotoxicity Assessment

The initial step in any in vitro safety evaluation is to determine the concentration range at which the compound elicits a cytotoxic response. This data is crucial for establishing appropriate concentration ranges for subsequent, more complex assays and provides a baseline measure of cellular tolerance.

Principle of Cytotoxicity Assays

Cytotoxicity assays measure the degree to which a substance can cause damage to cells.[9] Common methods assess cell membrane integrity, metabolic activity, or the number of viable cells remaining after exposure.[9][10] The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a widely used colorimetric method that measures the metabolic activity of living cells, which is generally proportional to the number of viable cells.[10]

Experimental Protocol: MTT Assay for IC₅₀ Determination

This protocol outlines the determination of the half-maximal inhibitory concentration (IC₅₀), a key metric of a compound's potency in inhibiting cell viability.

Materials:

  • Human cell lines (e.g., HeLa for a cervical cancer model, HEK293 for a non-cancerous kidney cell model).[10]

  • Complete growth medium (e.g., DMEM with 10% FBS).[5]

  • 6-Bromo-5-methylbenzo[d]oxazol-2-amine, dissolved in DMSO to create a high-concentration stock solution.

  • MTT solution (5 mg/mL in sterile PBS).[5]

  • DMSO (cell culture grade).

  • 96-well microplates.

  • Microplate reader capable of measuring absorbance at 570 nm.[5]

Step-by-Step Methodology:

  • Cell Seeding: Plate cells in a 96-well plate at a density of 5,000–10,000 cells per well in 100 µL of complete medium. Incubate for 24 hours at 37°C and 5% CO₂ to allow for cell attachment.[5]

  • Compound Treatment: Prepare serial dilutions of the test compound in the culture medium. The final DMSO concentration should be kept constant and low (<0.5%) across all wells to avoid solvent-induced toxicity. Add 100 µL of each concentration to the appropriate wells. Include vehicle control (DMSO) and untreated control wells.

  • Incubation: Incubate the plate for a standard exposure time, typically 48 or 72 hours, at 37°C and 5% CO₂.[5]

  • MTT Addition: After incubation, carefully remove the medium and add 100 µL of fresh medium plus 20 µL of the MTT stock solution to each well. Incubate for an additional 3-4 hours.[5]

  • Formazan Solubilization: Remove the MTT-containing medium and add 150 µL of DMSO to each well to dissolve the purple formazan crystals formed by viable cells.[5]

  • Absorbance Reading: Gently shake the plate to ensure complete dissolution and measure the absorbance at 570 nm.[5]

  • Data Analysis: Calculate cell viability as a percentage relative to the untreated control. Plot the percentage of viability against the logarithm of the compound concentration and use non-linear regression to determine the IC₅₀ value.

Data Presentation and Interpretation

The results of the cytotoxicity screening should be summarized in a clear, tabular format.

Table 1: Hypothetical Cytotoxicity Data for 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Cell Line Type Exposure Time (h) IC₅₀ (µM)
HeLa Human Cervical Cancer 48 e.g., 15.2

| HEK293 | Human Embryonic Kidney | 48 | e.g., 85.7 |

A lower IC₅₀ value indicates higher cytotoxicity. A significant difference in IC₅₀ between cancerous and non-cancerous cell lines can suggest a potential therapeutic window. This initial data guides the concentration selection for all subsequent in vitro assays.

Visualization: Cytotoxicity Workflow

Cytotoxicity_Workflow cluster_prep Preparation cluster_exp Experiment cluster_analysis Analysis p1 Seed Cells in 96-well Plate p2 Prepare Compound Serial Dilutions e1 Treat Cells with Compound (48-72h) p2->e1 e2 Add MTT Reagent (4h) e1->e2 e3 Solubilize Formazan Crystals e2->e3 a1 Read Absorbance (570 nm) e3->a1 a2 Calculate % Viability a1->a2 a3 Determine IC50 Value a2->a3

Caption: General workflow for an MTT-based cytotoxicity assay.

Tier 2: Genotoxicity Assessment

Genotoxicity refers to the ability of a chemical agent to damage the genetic material (DNA and chromosomes) within a cell.[11] Such damage can lead to mutations and potentially cancer; therefore, genotoxicity testing is a critical regulatory requirement.[11] A standard in vitro test battery is designed to detect different types of genetic damage.[12][13][14]

The Standard In Vitro Genotoxicity Battery

Regulatory guidelines typically require a two- or three-test battery to assess genotoxic potential. A common strategy includes:

  • A test for gene mutations in bacteria: The Ames test.[11][14][15]

  • A test for chromosomal damage in mammalian cells: The in vitro Micronucleus or Chromosomal Aberration Assay.[11][12][15]

Bacterial Reverse Mutation Assay (Ames Test)
  • Principle: This assay uses several strains of bacteria (e.g., Salmonella typhimurium) with pre-existing mutations that render them unable to synthesize an essential amino acid (histidine).[14][15] The test measures the ability of the compound to cause a reverse mutation, allowing the bacteria to grow in a histidine-free medium.[11][14]

  • Causality: A positive result indicates the compound is a mutagen, capable of causing base-pair substitutions or frameshift mutations in DNA.[13] The assay is conducted with and without an external metabolic activation system (e.g., rat liver S9 fraction) to detect metabolites that may be genotoxic.

In Vitro Micronucleus Assay
  • Principle: This assay identifies substances that cause chromosomal damage.[15] Cultured mammalian cells are treated with the test compound. Micronuclei, which are small, extra-nuclear bodies containing chromosome fragments or whole chromosomes that were not incorporated into the daughter nuclei during cell division, are scored.[15]

  • Causality: An increase in micronuclei indicates the compound may be a clastogen (causing chromosome breaks) or an aneugen (causing chromosome loss/gain).[15] This assay is highly sensitive for detecting agents that damage chromosomes.

Visualization: Genotoxicity Testing Strategy

Genotoxicity_Strategy cluster_tests In Vitro Test Battery cluster_results Interpretation start Test Compound: 6-Bromo-5-methylbenzo[d]oxazol-2-amine ames Ames Test (Bacterial Gene Mutation) start->ames micronucleus Micronucleus Test (Mammalian Chromosome Damage) start->micronucleus neg All Negative: Low Genotoxic Concern ames->neg Negative pos Any Positive: Genotoxic Hazard Requires Follow-up ames->pos Positive micronucleus->neg Negative micronucleus->pos Positive

Caption: Decision-making flowchart for a standard in vitro genotoxicity battery.

Tier 3: Mechanistic Toxicology

If cytotoxicity or genotoxicity is observed, or as part of a deeper safety characterization, mechanistic studies are employed to understand how the compound is causing harm.[8][16] This information is invaluable for structure-activity relationship (SAR) studies aimed at designing safer molecules.

Key Mechanistic Endpoints
  • Apoptosis Induction: Determine if cell death is occurring through programmed cell death (apoptosis). This can be measured by assays for caspase enzyme activity (key executioners of apoptosis) or Annexin V staining (which detects an early apoptotic event). Some benzoxazole derivatives have been shown to induce apoptosis in cancer cells.[17]

  • Mitochondrial Toxicity: The mitochondrion is a common target for drug-induced toxicity. Assays measuring mitochondrial membrane potential (e.g., using JC-1 dye) or oxygen consumption can reveal if the compound disrupts cellular energy production.

  • Oxidative Stress: Many toxic compounds exert their effects by generating reactive oxygen species (ROS), which can damage DNA, proteins, and lipids. Cellular ROS levels can be quantified using fluorescent probes like DCFDA.

  • Cell Cycle Analysis: Flow cytometry can be used to determine if the compound causes cells to arrest at a specific phase of the cell cycle (G1, S, G2/M), which can indicate interference with DNA replication or mitosis.[18]

Visualization: Hypothetical Toxicity Pathway

Toxicity_Pathway compound Test Compound mito Mitochondrial Dysfunction compound->mito ros Increased ROS mito->ros caspase Caspase Activation mito->caspase dna DNA Damage ros->dna dna->caspase apoptosis Apoptosis / Cell Death caspase->apoptosis

Caption: A potential mechanism of action for a cytotoxic compound.

Integrated Safety Profile and Conclusion

The ultimate goal of this multi-tiered approach is to synthesize all data points into a coherent in vitro safety profile for 6-Bromo-5-methylbenzo[d]oxazol-2-amine.

Table 2: Integrated In Vitro Safety Profile Summary (Template)

Assay Category Endpoint Result Interpretation
Cytotoxicity IC₅₀ vs. HeLa e.g., 15.2 µM Moderate cytotoxicity
IC₅₀ vs. HEK293 e.g., 85.7 µM ~5.6-fold selectivity for cancer cells
Genotoxicity Ames Test e.g., Negative Not a bacterial mutagen
Micronucleus Assay e.g., Positive at >40 µM Potential clastogen/aneugen at high concentrations
Mechanism Caspase-3 Activity e.g., Increased Induces apoptosis

| | Mitochondrial Potential | e.g., Decreased | Potential mitochondrial toxicant |

This integrated assessment allows researchers to weigh the compound's therapeutic potential against its toxicological liabilities. For 6-Bromo-5-methylbenzo[d]oxazol-2-amine, the outlined strategy provides a clear and scientifically rigorous path to understanding its in vitro safety, enabling informed decisions in the progression of this and other novel benzoxazole derivatives.

References

  • ScitoVation. (2023, May 12). In Vitro and In Vivo Approaches For Evaluating Genotoxicity And Teratogenicity. Available at: [Link]

  • Juniper Publishers. (2017, April 27). Genotoxicity: Mechanisms, Testing Guidelines and Methods. Available at: [Link]

  • National Institutes of Health (NIH). (n.d.). Appropriate In Vitro Methods for Genotoxicity Testing of Silver Nanoparticles. PMC. Available at: [Link]

  • ResearchGate. (2025, September 20). (PDF) In Vitro Cytotoxicity Testing of Novel Drug Molecules Using MTT Assay. Available at: [Link]

  • GOV.UK. (n.d.). Guidance on a strategy for genotoxicity testing of chemicals: Stage 1. Available at: [Link]

  • Wikipedia. (n.d.). In vitro toxicology. Available at: [Link]

  • ImQuest BioSciences. (n.d.). In vitro Toxicology Cytotoxicity and Mechanism. Available at: [Link]

  • PubMed. (2018, December 15). Mechanistic in vitro studies: What they have told us about carcinogenic properties of elongated mineral particles (EMPs). Available at: [Link]

  • SciELO. (n.d.). Cytotoxicity assays for cancer drug screening: methodological insights and considerations for reliable assessment in drug discovery. Available at: [Link]

  • MDPI. (2023, June 28). Research Progress of Benzothiazole and Benzoxazole Derivatives in the Discovery of Agricultural Chemicals. Available at: [Link]

  • Gollapalli Naga Raju et al. (2016, May 22). Green Synthesis, Biological Evaluation of Novel Benzoxazole Derivatives. Available at: [Link]

  • ResearchGate. (n.d.). (PDF) Benzoxazoles as promising antimicrobial agents: A systematic review. Available at: [Link]

  • TÜBİTAK Academic Journals. (2022, December 29). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. Available at: [Link]

  • RSC Publishing. (2014). Isoxazole derivatives of 6-fluoro-N-(6-methoxybenzo[d]thiazol-2-yl)benzo[d]thiazol-2-amine and N-(pyrimidin-2-yl)benzo[d]thiazol-2-amine: regulation of cell cycle and apoptosis by p53 activation via mitochondrial-dependent pathways. Available at: [Link]

  • PubMed. (2020, October 15). Discovery of 2-(2-aminobenzo[d]thiazol-6-yl) benzo[d]oxazol-5-amine derivatives that regulated HPV relevant cellular pathway and prevented cervical cancer from abnormal proliferation. Available at: [Link]

  • PubMed. (2019, October 1). Design, synthesis and in vitro evaluation of 6-amide-2-aryl benzoxazole/benzimidazole derivatives against tumor cells by inhibiting VEGFR-2 kinase. Available at: [Link]

Sources

Protocols & Analytical Methods

Method

How to synthesize 6-Bromo-5-methylbenzo[d]oxazol-2-amine in the laboratory

An Application Note for the Synthesis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine Abstract This document provides a comprehensive guide for the laboratory synthesis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine, a heterocyclic...

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Author: BenchChem Technical Support Team. Date: April 2026

An Application Note for the Synthesis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Abstract

This document provides a comprehensive guide for the laboratory synthesis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine, a heterocyclic compound of interest in medicinal chemistry and drug development. We present two well-established synthetic protocols, detailing both the classical approach using cyanogen bromide and a modern, safer alternative employing N-cyano-N-phenyl-p-toluenesulfonamide (NCTS). This guide is intended for researchers, scientists, and drug development professionals, offering in-depth procedural details, mechanistic insights, safety protocols, and data presentation to ensure successful and safe synthesis.

Introduction and Scientific Background

The 2-aminobenzo[d]oxazole scaffold is a privileged structure in medicinal chemistry, appearing in a wide range of biologically active compounds. These molecules are recognized as potential therapeutic agents, including enzyme inhibitors and receptor antagonists.[1][2] The target molecule, 6-Bromo-5-methylbenzo[d]oxazol-2-amine, incorporates a substitution pattern that makes it a valuable building block for creating libraries of novel compounds for drug discovery programs.

The synthesis of 2-aminobenzoxazoles is most commonly achieved through the cyclization of a 2-aminophenol precursor. This process involves the reaction of the 2-aminophenol with a cyanating agent, which facilitates the formation of the core oxazole ring system. While effective, the traditional choice of cyanogen bromide (BrCN) as the cyanating agent presents significant health and safety risks due to its extreme toxicity.[1][2]

In response to these hazards, modern synthetic chemistry has evolved to provide safer, yet equally effective, alternatives. This guide will detail both the historical method and a contemporary protocol that leverages a less hazardous cyanating agent, reflecting a commitment to Green Chemistry principles without compromising yield or purity.

Overview of Synthetic Strategies

The primary route to 6-Bromo-5-methylbenzo[d]oxazol-2-amine begins with the corresponding substituted o-aminophenol, which is 2-amino-5-bromo-4-methylphenol . The key transformation is the introduction of a C2 amine group via an intramolecular cyclization reaction.

Route A: Classical Synthesis via Cyanogen Bromide This is the most widely documented method, involving the direct reaction of the o-aminophenol with cyanogen bromide. The reaction is typically rapid and high-yielding. However, its practicality is severely limited by the extreme toxicity of cyanogen bromide.[2]

Route B: Safer Synthesis via NCTS and Lewis Acid Catalysis A modern alternative avoids the use of BrCN by employing N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) as an electrophilic cyanating agent.[1][3] The reaction is activated by a Lewis acid, such as boron trifluoride etherate (BF₃·Et₂O), which coordinates to the cyano group, making it susceptible to nucleophilic attack by the aminophenol.[1][2] This method offers a significant improvement in laboratory safety.

Reaction Pathway Diagram

Caption: Synthetic routes to the target compound.

Experimental Protocols

This section provides detailed, step-by-step methodologies for both synthetic routes.

Protocol A: Synthesis via Cyanogen Bromide (Classical Method)

CRITICAL SAFETY WARNING

Cyanogen bromide (BrCN) is extremely toxic and fatal if inhaled, swallowed, or in contact with skin.[4] It is also corrosive and can release highly toxic hydrogen cyanide (HCN) gas upon contact with acids.[5] This procedure must only be performed by trained personnel in a certified, high-performance chemical fume hood. A full set of personal protective equipment (PPE), including a lab coat, chemical splash goggles, a face shield, and heavy-duty, chemical-resistant gloves (double-gloving is recommended) is mandatory.[5] An emergency plan and access to a cyanide antidote kit must be in place before commencing. Due to the extreme hazard, we strongly recommend using Protocol B.

A1. Reagents and Materials
Reagent/MaterialMolecular FormulaM.W. ( g/mol )Quantity (Example)Supplier (CAS)
2-amino-5-bromo-4-methylphenolC₇H₈BrNO202.052.02 g (10 mmol)Commercial (1268153-80-5)[6][7]
Cyanogen Bromide (BrCN)CBrN105.921.16 g (11 mmol)Commercial (506-68-3)
Anhydrous Ethanol (EtOH)C₂H₆O46.0750 mLCommercial (64-17-5)
Sodium Bicarbonate (NaHCO₃)NaHCO₃84.01As neededCommercial (144-55-8)
Ethyl Acetate (EtOAc)C₄H₈O₂88.11150 mLCommercial (141-78-6)
Brine (Saturated NaCl solution)NaCl58.4450 mLLaboratory Prepared
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.04As neededCommercial (7757-82-6)
Silica Gel (for chromatography)SiO₂60.08As neededCommercial (7631-86-9)
A2. Equipment
  • 250 mL Round-bottom flask with a magnetic stir bar

  • Reflux condenser and heating mantle

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

  • Standard laboratory glassware (beakers, graduated cylinders)

A3. Step-by-Step Procedure
  • Reaction Setup: In a 250 mL round-bottom flask, dissolve 2-amino-5-bromo-4-methylphenol (2.02 g, 10 mmol) in anhydrous ethanol (50 mL). Stir the mixture at room temperature until all solid has dissolved.

  • Reagent Addition: In the chemical fume hood, carefully add solid cyanogen bromide (1.16 g, 11 mmol) to the solution in one portion. Causality: BrCN acts as the electrophile, reacting with the amino group to initiate the cyclization cascade.

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 78 °C) for 2-4 hours. Monitor the reaction's progress using Thin Layer Chromatography (TLC).

  • Work-up - Quenching: After the reaction is complete (as indicated by TLC), cool the flask to room temperature. Slowly pour the reaction mixture into a beaker containing a saturated aqueous solution of sodium bicarbonate (~100 mL) to neutralize any remaining acid and quench excess BrCN.

  • Extraction: Transfer the quenched mixture to a separatory funnel. Extract the aqueous phase with ethyl acetate (3 x 50 mL). Causality: The organic product is more soluble in ethyl acetate, allowing for its separation from the aqueous phase.

  • Washing: Combine the organic layers and wash with brine (1 x 50 mL). This step helps to remove residual water from the organic phase.

  • Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent using a rotary evaporator to yield the crude product.

  • Purification: Purify the crude solid by column chromatography on silica gel using a hexane/ethyl acetate gradient to afford the pure 6-Bromo-5-methylbenzo[d]oxazol-2-amine.

Protocol B: Synthesis via NCTS (Safer Alternative)

This protocol is adapted from established methods for the synthesis of 2-aminobenzoxazoles using NCTS.[1][2][3]

B1. Reagents and Materials
Reagent/MaterialMolecular FormulaM.W. ( g/mol )Quantity (Example)Supplier (CAS)
2-amino-5-bromo-4-methylphenolC₇H₈BrNO202.051.82 g (9 mmol)Commercial (1268153-80-5)[6][7]
NCTSC₁₄H₁₂N₂O₂S288.323.89 g (13.5 mmol)Commercial (936643-90-8)
Boron Trifluoride Etherate (BF₃·Et₂O)BF₃·O(C₂H₅)₂141.932.27 mL (18 mmol)Commercial (109-63-7)
Anhydrous 1,4-DioxaneC₄H₈O₂88.1140 mLCommercial (123-91-1)
Sodium Bicarbonate (NaHCO₃)NaHCO₃84.01As neededCommercial (144-55-8)
Ethyl Acetate (EtOAc)C₄H₈O₂88.11300 mLCommercial (141-78-6)
Anhydrous Sodium Sulfate (Na₂SO₄)Na₂SO₄142.04As neededCommercial (7757-82-6)
Silica Gel (for chromatography)SiO₂60.08As neededCommercial (7631-86-9)
B2. Equipment
  • 250 mL Round-bottom flask with a magnetic stir bar

  • Reflux condenser and heating mantle

  • Syringe for liquid transfer

  • Separatory funnel

  • Rotary evaporator

  • Glassware for column chromatography

B3. Step-by-Step Procedure
  • Reaction Setup: To a 250 mL round-bottom flask, add 2-amino-5-bromo-4-methylphenol (1.82 g, 9 mmol) and NCTS (3.89 g, 13.5 mmol). Add anhydrous 1,4-dioxane (40 mL) to dissolve the reagents.

  • Lewis Acid Addition: While stirring, add boron trifluoride etherate (2.27 mL, 18 mmol) dropwise via syringe. Causality: BF₃·Et₂O is a Lewis acid that activates the cyano group of NCTS, facilitating nucleophilic attack by the amino group of the aminophenol, which is the rate-determining step of the cyclization.[1]

  • Reaction: Attach a reflux condenser and heat the mixture to reflux (approx. 101 °C) for 24-30 hours, or until TLC analysis indicates the consumption of the starting material.

  • Work-up - Quenching: Cool the reaction mixture to room temperature. Carefully quench the reaction by adding a saturated aqueous solution of NaHCO₃ until the pH is approximately 7.

  • Extraction: Dilute the mixture with water (30 mL) and extract with ethyl acetate (3 x 100 mL).

  • Drying and Concentration: Combine the organic layers, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the resulting residue by column chromatography on silica gel (eluent: Hexane/Ethyl Acetate) to obtain the pure final product.

Experimental Workflow Visualization

cluster_prep Reaction Phase cluster_workup Work-up & Isolation cluster_purify Purification & Analysis start Start setup 1. Dissolve 2-aminophenol and cyanating agent in solvent start->setup end End react 2. Add catalyst (if needed) and heat to reflux setup->react monitor 3. Monitor reaction progress by TLC react->monitor quench 4. Cool and quench the reaction monitor->quench extract 5. Perform liquid-liquid extraction quench->extract dry 6. Dry and concentrate organic phase extract->dry purify 7. Purify crude product via column chromatography dry->purify characterize 8. Characterize pure product (NMR, MS, etc.) purify->characterize characterize->end

Caption: General experimental workflow for synthesis.

Comprehensive Safety Protocols

All laboratory work must be conducted in compliance with institutional safety guidelines. A thorough risk assessment should be performed before starting any chemical synthesis.

  • Engineering Controls: All manipulations, especially those involving cyanogen bromide or boron trifluoride etherate, must be performed in a certified chemical fume hood to prevent inhalation of toxic vapors.[5][8]

  • Personal Protective Equipment (PPE):

    • Eye Protection: Chemical splash goggles and a face shield are required.

    • Hand Protection: Wear chemical-resistant gloves (e.g., nitrile). Double-gloving is recommended when handling highly toxic substances like BrCN.[5]

    • Body Protection: A flame-resistant lab coat and closed-toe shoes are mandatory.

  • Reagent-Specific Hazards:

    • Cyanogen Bromide (BrCN): Extremely toxic and corrosive.[4] Avoid contact with acids, which can liberate lethal hydrogen cyanide (HCN) gas.[5] Store in a cool, dry, well-ventilated area away from incompatible materials.[5]

    • Boron Trifluoride Etherate (BF₃·Et₂O): Corrosive and reacts violently with water. Handle with care under an inert atmosphere if possible.

    • 1,4-Dioxane: A flammable liquid and potential carcinogen.

  • Waste Disposal: All chemical waste, including residual reagents and solvents, must be disposed of according to institutional and local environmental regulations. Cyanide-containing waste requires specialized handling and should be collected in a designated, labeled container.

References

  • Švenda, J., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. ACS Omega. Available at: [Link]

  • Švenda, J., et al. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. PMC. Available at: [Link]

  • Liu, B., et al. (2013). Synthesis of 2-Aminobenzoxazoles and 3-Aminobenzoxazines via Palladium-Catalyzed Aerobic Oxidation of o-Aminophenols with Isocyanides. The Journal of Organic Chemistry. Available at: [Link]

  • Organic Chemistry Portal. (2013). Synthesis of 2-Aminobenzoxazoles and 3-Aminobenzoxazines via Palladium-Catalyzed Aerobic Oxidation of o-Aminophenols with Isocyanides. Available at: [Link]

  • PENTA. (2025). Cyanogen bromide Safety Data Sheet. Available at: [Link]

  • Loba Chemie. (2016). CYANOGEN BROMIDE FOR SYNTHESIS MSDS. Available at: [Link]

  • Northern Arizona University. Cyanogen Bromide Standard Operating Procedure. Available at: [Link]

  • ResearchGate. (2019). Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement. Available at: [Link]

  • Al-dujaili, A. H., et al. (2022). Synthesis, molecular simulation studies, in vitro biological assessment of 2-substituted benzoxazole derivatives as promising antimicrobial agents. PMC. Available at: [Link]

  • ACS Publications. (2014). Synthesis of Benzoxazoles from 2-Aminophenols and β-Diketones Using a Combined Catalyst of Brønsted Acid and Copper Iodide. The Journal of Organic Chemistry. Available at: [Link]

  • NextSDS. 2-amino-5-bromo-4-methylphenol — Chemical Substance Information. Available at: [Link]

  • Organic Syntheses Procedure. One-Pot Preparation of Cyclic Amines from Amino Alcohols. Available at: [Link]

  • Kumar, D. (2000). Synthetic Strategies Towards Benzoxazole Ring Systems. Asian Journal of Chemistry. Available at: [Link]

  • Nishioka, H., et al. (2004). NOVEL SYNTHESIS OF BENZOXAZOLES FROM O-NITROPHENOLS AND AMINES. HETEROCYCLES. Available at: [Link]

Sources

Application

Application Note: Optimized Suzuki-Miyaura Cross-Coupling of 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Introduction & Scientific Context The 2-aminobenzoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent biological modulators, including inhibitors of the Sphin...

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Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Scientific Context

The 2-aminobenzoxazole scaffold is a privileged pharmacophore in medicinal chemistry, frequently utilized in the design of potent biological modulators, including inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2)[1] and broad-spectrum antifungal agents. 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS: 1267996-62-2) serves as a critical molecular building block for these advanced therapeutics. However, functionalizing this core via transition-metal-catalyzed cross-coupling presents unique chemical challenges that require precise protocol optimization.

Mechanistic Rationale & Structural Challenges

As a Senior Application Scientist, it is crucial to understand the causality behind experimental failures to design a robust protocol. The Suzuki-Miyaura coupling of 6-bromo-5-methylbenzo[d]oxazol-2-amine is inherently difficult due to two primary structural factors:

  • The "Amine Problem" (Off-Cycle Inhibition): Unprotected, nitrogen-rich heterocycles containing free primary amines (-NH2) are Lewis basic. Following the oxidative addition of the C-Br bond to the Pd(0) species, the free amine can coordinate to the Pd(II) center, displacing the phosphine ligand. This leads to the formation of highly stable, off-cycle monomeric or oligomeric Pd(II) dead-end complexes, severely poisoning the catalyst and stalling the reaction[2].

  • The "Steric Problem": The methyl group at the C5 position introduces significant steric bulk directly adjacent to the C6-bromide. This steric hindrance raises the activation energy required for the initial oxidative addition step.

Solution & Catalyst Selection: To outcompete amine coordination and accelerate oxidative addition into the sterically hindered C-Br bond, the use of highly active, sterically demanding biaryl phosphine ligands (such as XPhos) is required[2]. The extreme bulkiness of XPhos prevents the formation of multi-nuclear Pd-amine complexes, while its electron-rich nature facilitates rapid oxidative addition. Alternatively, robust bidentate ligands like dppf in Pd(dppf)Cl2 have shown efficacy in similar unprotected 2-aminobenzothiazole and benzoxazole systems by resisting ligand displacement[3].

Reaction Optimization Data

To establish a self-validating protocol, quantitative data comparing various catalytic systems is summarized below. The use of XPhos Pd G2 (a second-generation Buchwald precatalyst) ensures rapid generation of the active monoligated Pd(0) species, bypassing the initiation delays seen with traditional Pd(0) sources[2].

EntryCatalyst / PrecatalystLigandBaseSolventTemp (°C)Yield (%)
1Pd(PPh3)4 (5 mol%)NoneNa2CO3Toluene/H2O (4:1)90< 20%
2Pd(dppf)Cl2 (5 mol%)dppfK2CO31,4-Dioxane/H2O (4:1)9065%
3Pd2(dba)3 (2.5 mol%)SPhosK3PO41,4-Dioxane/H2O (4:1)10082%
4 XPhos Pd G2 (2 mol%) XPhos K3PO4 1,4-Dioxane/H2O (4:1) 100 94%

(Note: Yields determined by 1H NMR using 1,3,5-trimethoxybenzene as an internal standard.)

Visualizations

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (6-Bromo-5-methylbenzo[d]oxazol-2-amine) Pd0->OxAdd Ar-Br Addition TransMet Transmetalation (Arylboronic Acid + Base) OxAdd->TransMet Base / Boronic Acid AmineCoord Off-Cycle Inhibition (Amine Coordination) OxAdd->AmineCoord Free -NH2 Binding RedElim Reductive Elimination (Coupled Product) TransMet->RedElim Ligand Exchange RedElim->Pd0 Product Release AmineCoord->OxAdd Bulky Ligand (XPhos)

Figure 1: Suzuki-Miyaura Catalytic Cycle highlighting the off-cycle amine inhibition pathway.

ExperimentalWorkflow Step1 1. Reagent Prep Weigh Ar-Br, Ar-B(OH)2, Base, & Catalyst Step2 2. Inert Atmosphere Evacuate & backfill with Ar/N2 (x3) Step1->Step2 Step3 3. Solvent Addition Add degassed 1,4-Dioxane/H2O (4:1) Step2->Step3 Step4 4. Heating Stir at 100 °C for 12-24 h Step3->Step4 Step5 5. Workup Extract with EtOAc, wash with brine Step4->Step5 Step6 6. Purification Flash Chromatography (Silica gel) Step5->Step6

Figure 2: Step-by-step experimental workflow for the Suzuki cross-coupling reaction.

Detailed Experimental Protocol

This protocol utilizes XPhos Pd G2 to ensure high conversion rates while preventing catalyst deactivation[2].

Materials & Reagents:

  • 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 equiv, 1.0 mmol, 227.06 mg)

  • Arylboronic Acid (1.5 equiv, 1.5 mmol)

  • XPhos Pd G2 (Chloro(2-dicyclohexylphosphino-2',4',6'-triisopropyl-1,1'-biphenyl)[2-(2'-amino-1,1'-biphenyl)]palladium(II)) (2 mol%, 0.02 mmol)

  • Potassium phosphate tribasic (K3PO4) (2.0 equiv, 2.0 mmol)

  • 1,4-Dioxane (Anhydrous) and Deionized Water (Degassed, 4:1 ratio, 5 mL total)

Step-by-Step Methodology:

  • Reagent Loading: To an oven-dried 10 mL Schlenk flask equipped with a magnetic stir bar, add 6-bromo-5-methylbenzo[d]oxazol-2-amine, the arylboronic acid, K3PO4, and XPhos Pd G2.

  • Atmosphere Exchange (Crucial for Trustworthiness): Seal the flask with a rubber septum. Connect to a Schlenk line. Evacuate the flask under high vacuum for 3 minutes, then backfill with ultra-high purity Argon. Repeat this pump-purge cycle three times. Causality: Pd(0) intermediates are highly sensitive to oxidation; strict anaerobic conditions prevent premature catalyst death.

  • Solvent Addition: Syringe in 4.0 mL of anhydrous 1,4-dioxane and 1.0 mL of deionized water. (Ensure both solvents were previously sparged with Argon for 30 minutes to remove dissolved oxygen).

  • Reaction Execution: Transfer the flask to a pre-heated oil bath at 100 °C. Stir vigorously (800 rpm) for 12 to 24 hours. Monitor the reaction progress via TLC (Ethyl Acetate/Hexanes 1:1) or LC-MS until the starting bromide is completely consumed.

  • Quenching & Workup: Remove the flask from the heat and allow it to cool to room temperature. Dilute the mixture with 15 mL of Ethyl Acetate (EtOAc) and 10 mL of water. Transfer to a separatory funnel. Extract the aqueous layer with EtOAc (2 x 10 mL).

  • Washing & Drying: Combine the organic extracts and wash with brine (15 mL). Dry the organic phase over anhydrous Na2SO4, filter, and concentrate under reduced pressure using a rotary evaporator.

  • Purification: Purify the crude residue via flash column chromatography on silica gel, eluting with a gradient of Hexanes to Ethyl Acetate (typically 20% to 60% EtOAc, depending on the electronic nature of the aryl group) to afford the pure cross-coupled 2-aminobenzoxazole derivative.

References[3] Gull, Y., et al. "Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products." Molecules, 2013, 18(8), 8845-8857. URL: https://www.mdpi.com/1420-3049/18/8/8845[1] Burgio, A. L., et al. "2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2)." Journal of Medicinal Chemistry, 2023, 66(8), 5873-5891. URL: https://pubs.acs.org/doi/10.1021/acs.jmedchem.3c00149[2] Düfert, M. A., et al. "Suzuki-Miyaura Cross-Coupling of Unprotected, Nitrogen-Rich Heterocycles: Substrate Scope and Mechanistic Investigation." Journal of the American Chemical Society, 2013, 135(34), 12877-12885. URL: https://pubs.acs.org/doi/10.1021/ja4064469

Sources

Method

Application Note: 6-Bromo-5-methylbenzo[d]oxazol-2-amine as a Privileged Scaffold in Medicinal Chemistry

Executive Summary & Strategic Utility In modern drug discovery, the 2-aminobenzoxazole motif is recognized as a highly versatile, privileged scaffold. Specifically, 6-Bromo-5-methylbenzo[d]oxazol-2-amine serves as a dual...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Strategic Utility

In modern drug discovery, the 2-aminobenzoxazole motif is recognized as a highly versatile, privileged scaffold. Specifically, 6-Bromo-5-methylbenzo[d]oxazol-2-amine serves as a dual-functionalized building block that enables rapid exploration of chemical space.

As a bioisostere for benzimidazoles and benzothiazoles, the benzoxazole core offers tunable lipophilicity and metabolic stability[1]. The 2-amino group acts as a critical hydrogen-bond donor, frequently utilized to anchor inhibitors to the hinge region of kinases (such as VEGFR-2 and RSK2) [2]. The strategic placement of the 5-methyl group provides a conformational lock and blocks CYP450-mediated metabolic oxidation, while the 6-bromo substituent serves as an ideal electrophilic handle for late-stage palladium-catalyzed diversification [3].

Physicochemical & Structural Profile

Understanding the physicochemical baseline of this building block is critical for predicting its behavior in both synthetic workflows and biological environments.

PropertyValueStrategic Implication
Chemical Name 6-Bromo-5-methylbenzo[d]oxazol-2-amineCore IUPAC nomenclature.
CAS Registry Number 1267996-62-2Unique identifier for procurement and safety [4].
Molecular Formula C₈H₇BrN₂ODefines elemental composition.
Molecular Weight 227.06 g/mol Low MW allows for extensive functionalization without exceeding Lipinski's Rule of 5.
Hydrogen Bond Donors 1 (Primary Amine)Essential for hinge-region binding in kinase targets.
Hydrogen Bond Acceptors 2 (Oxazole N and O)Facilitates interactions with water networks or target backbones.
Synthetic Handles C6-Bromo, C2-AminoEnables divergent, orthogonal synthesis pathways.

Mechanistic Insights: The Benzoxazole Core in Target Binding

From an application standpoint, the selection of 6-Bromo-5-methylbenzo[d]oxazol-2-amine over standard anilines or indoles is driven by precise molecular recognition requirements:

  • Hinge-Binding Dynamics: In kinase inhibitor design, the 2-amino group and the endocyclic nitrogen of the benzoxazole ring form a bidentate hydrogen-bonding network with the kinase hinge region (e.g., the backbone carbonyl and NH of Cys919 in VEGFR-2) [1].

  • Bioisosteric Replacement: Replacing a benzothiazole with a benzoxazole lowers the overall lipophilicity (LogP) and alters the pKa of the endocyclic nitrogen. This subtle electronic shift often improves aqueous solubility and reduces off-target toxicity while maintaining the planar geometry required for ATP-pocket insertion [3].

  • Steric and Metabolic Shielding: The 5-methyl group is not merely decorative; it fills small hydrophobic sub-pockets (enhancing affinity) and sterically shields the aromatic ring from oxidative metabolism, thereby improving the pharmacokinetic half-life of the resulting drug candidate.

Synthetic Workflows & Functionalization

To maximize the utility of this building block, synthetic workflows must exploit the orthogonal reactivity of its two handles. The C6-bromo group is primed for transition-metal catalysis, whereas the C2-amino group is reserved for electrophilic capture.

Workflow A 6-Bromo-5-methylbenzo[d]oxazol-2-amine (Core Scaffold) B C6-Functionalization (Pd-Catalyzed) A->B Handle: 6-Bromo C C2-Functionalization (Electrophilic Capture) A->C Handle: 2-Amino D Suzuki-Miyaura (Aryl/Heteroaryl) B->D E Buchwald-Hartwig (Amination) B->E F Amide Coupling (Acid Chlorides) C->F G Urea Formation (Isocyanates) C->G

Caption: Divergent synthetic workflows utilizing the C6-bromo and C2-amino handles of the scaffold.

Validated Experimental Protocols

The following protocols have been designed as self-validating systems, ensuring that intermediate steps contain built-in quality control checks.

Protocol A: Palladium-Catalyzed Suzuki-Miyaura Coupling at C6

Objective: Introduce an aryl or heteroaryl group at the C6 position to explore the solvent-exposed region of a target binding site.

Causality & Reagent Selection: The 5-methyl group introduces moderate steric hindrance adjacent to the C6-bromide. To overcome this, Pd(dppf)Cl₂ is selected as the catalyst. The large bite angle of the dppf ligand accelerates the rate-limiting reductive elimination step, preventing catalyst stalling. A biphasic solvent system (1,4-Dioxane/Water) is used to ensure the solubility of both the organic scaffold and the inorganic base (K₂CO₃).

Step-by-Step Procedure:

  • Reaction Setup: To an oven-dried 20 mL reaction vial, add 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 equiv, 1.0 mmol), the desired arylboronic acid (1.2 equiv, 1.2 mmol), and K₂CO₃ (2.0 equiv, 2.0 mmol).

  • Solvent Addition & Degassing: Add 10 mL of a 4:1 (v/v) mixture of 1,4-Dioxane and deionized water. Sparge the mixture with N₂ gas for 10 minutes.

    • Scientific Rationale: Oxygen must be rigorously excluded to prevent the oxidative homocoupling of the boronic acid and the premature degradation of the active Pd(0) species.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂ (0.05 equiv, 0.05 mmol) under a positive stream of N₂. Seal the vial with a Teflon-lined cap.

  • Heating: Heat the reaction mixture at 90 °C in a pre-heated oil bath or heating block for 6 hours.

  • In-Process Validation: Sample 10 µL of the organic layer, dilute in MeCN, and analyze via LC-MS. The reaction is complete when the characteristic isotopic doublet of the starting bromide (m/z 227/229 [M+H]⁺) is fully consumed and replaced by the product mass.

  • Workup: Cool the mixture to room temperature. Dilute with ethyl acetate (20 mL) and wash with water (10 mL) followed by brine (10 mL).

    • Self-Validation: The use of brine is critical here to break any micro-emulsions formed by the dioxane/water mixture, ensuring sharp phase separation.

  • Isolation: Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure. Purify the crude residue via silica gel flash chromatography (Hexanes/EtOAc gradient).

Protocol B: Electrophilic Amidation at the C2-Amine

Objective: Convert the primary amine into an amide to probe deep hydrophobic pockets or alter the hydrogen-bond donor/acceptor profile.

Causality & Reagent Selection: The 2-amino group of a benzoxazole is significantly less nucleophilic than a standard aniline. Its lone pair is heavily delocalized into the electron-deficient heteroaromatic ring. Consequently, standard peptide coupling reagents (e.g., EDC/HOBt) often result in poor yields. This protocol utilizes highly reactive acid chlorides paired with DMAP as a nucleophilic catalyst to form a highly reactive acylpyridinium intermediate, forcing the acylation to completion.

Step-by-Step Procedure:

  • Reaction Setup: Dissolve 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 equiv, 1.0 mmol) in 10 mL of anhydrous THF in a flame-dried round-bottom flask under N₂.

  • Base Addition: Add N,N-Diisopropylethylamine (DIPEA) (2.0 equiv, 2.0 mmol) and 4-Dimethylaminopyridine (DMAP) (0.1 equiv, 0.1 mmol).

  • Temperature Control: Cool the flask to 0 °C using an ice-water bath.

    • Scientific Rationale: Cooling mitigates the exothermic nature of the acid chloride addition and suppresses the formation of unwanted di-acylated byproducts.

  • Electrophile Addition: Add the desired acid chloride (1.2 equiv, 1.2 mmol) dropwise over 5 minutes.

  • Reaction Progression: Remove the ice bath, allow the reaction to warm to room temperature, and stir for 4 hours.

  • In-Process Validation: Monitor by TLC (typically 1:1 Hexanes/EtOAc). The highly polar starting amine (low Rf) will cleanly convert to a less polar amide spot (higher Rf).

  • Workup: Quench the reaction by adding 10 mL of saturated aqueous NaHCO₃.

    • Self-Validation: The effervescence (CO₂ release) confirms the neutralization of unreacted acid chloride and DIPEA·HCl salts.

  • Isolation: Extract the aqueous layer with EtOAc (3 x 15 mL). Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate. Purify via recrystallization or flash chromatography.

References

  • Design, Synthesis, and Evaluation of Orally Active Benzimidazoles and Benzoxazoles as Vascular Endothelial Growth Factor-2 Receptor Tyrosine Kinase Inhibitors Journal of Medicinal Chemistry (ACS Publications) URL:[Link]

  • Rsk2 N-terminal kinase in complex with 2-amino-7-substituted benzoxazole compound 27 (PDB ID: 4NW6) RCSB Protein Data Bank URL:[Link]

  • Protein Kinase CK-1 Inhibitors As New Potential Drugs for Amyotrophic Lateral Sclerosis Journal of Medicinal Chemistry (NIH / PMC) URL:[Link]

Application

Preparation and Orthogonal Functionalization of Substituted Benzoxazoles using 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Executive Summary Benzoxazoles represent a privileged class of heterocyclic pharmacophores, frequently embedded in the structures of kinase inhibitors (e.g., VEGFR-2 inhibitors), antimicrobial agents, and anti-inflammato...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

Benzoxazoles represent a privileged class of heterocyclic pharmacophores, frequently embedded in the structures of kinase inhibitors (e.g., VEGFR-2 inhibitors), antimicrobial agents, and anti-inflammatory drugs[1]. The compound 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS: 1267996-62-2) serves as a highly versatile, bifunctional building block[2]. It offers two orthogonal sites for diversification: a 2-amino group for C–N bond formation (amidation, urea synthesis) and a 6-bromo substituent primed for palladium-catalyzed C–C cross-coupling[3].

This application note provides researchers with field-proven, mechanistically grounded protocols for the sequential functionalization of this scaffold. By understanding the electronic and steric nuances of the 5-methyl group and the oxazole core, scientists can optimize yields and avoid common synthetic pitfalls.

Physicochemical Profiling & Reactivity Map

The successful functionalization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine relies on exploiting the distinct electronic environments of its reactive sites. The oxazole ring withdraws electron density from the 2-amino group, rendering it less nucleophilic than a standard aniline[4]. Conversely, the 6-bromo position is highly activated for oxidative addition, though the adjacent 5-methyl group introduces moderate steric hindrance that dictates ligand selection[1].

Table 1: Reactivity Profile and Strategic Considerations

Reactive SiteTransformation TypeReactivity LevelMechanistic Rationale & Optimization Strategy
C2-Amine Amidation, Urea formationLow to ModerateThe electron-withdrawing oxazole core reduces nitrogen nucleophilicity. Requires highly active electrophiles (acid chlorides) or potent coupling reagents (HATU/DIPEA).
C6-Bromo Suzuki, Buchwald-HartwigHighExcellent handle for Pd-catalyzed cross-coupling. The adjacent 5-methyl group provides steric bulk; bidentate ligands like dppf are recommended to facilitate reductive elimination.
C5-Methyl Radical bromination (rare)LowGenerally acts as a steric shield and electron-donating group. Stable under standard cross-coupling and amidation conditions.
Orthogonal Functionalization Strategy

To prevent unwanted side reactions, the sequence of functionalization matters. If the C2-amine is converted to a bulky amide first, it may sterically hinder the subsequent C6-coupling or coordinate with the palladium catalyst. Therefore, it is generally optimal to perform the C6 Suzuki-Miyaura coupling prior to C2 amidation.

Workflow SM 6-Bromo-5-methyl- benzoxazol-2-amine C6 C6 Functionalization (Suzuki Coupling) SM->C6 Pd(dppf)Cl2, Ar-B(OH)2 C2 C2 Functionalization (Amidation) SM->C2 HATU, RCOOH or RCOCl Prod1 6-Aryl-5-methyl- benzoxazol-2-amine C6->Prod1 Prod2 N-(6-Bromo-5-methyl- benzoxazol-2-yl)amide C2->Prod2 Prod3 Fully Functionalized Target Scaffold Prod1->Prod3 C2 Amidation Prod2->Prod3 C6 Suzuki

Orthogonal functionalization workflow for 6-Bromo-5-methylbenzo[d]oxazol-2-amine.

Protocol 1: Palladium-Catalyzed Suzuki-Miyaura Cross-Coupling at C6

Rationale: The Suzuki-Miyaura coupling of bromo-benzoxazoles is highly efficient[1]. However, the 5-methyl group adjacent to the 6-bromo position creates a sterically demanding environment for the palladium catalyst. Using a bidentate ligand with a large bite angle, such as 1,1'-Bis(diphenylphosphino)ferrocene (dppf), forces the palladium center into a geometry that accelerates the rate-limiting reductive elimination step[3]. A biphasic solvent system (1,4-Dioxane/Water) ensures the solubility of both the organic substrate and the inorganic base (K₂CO₃), while water facilitates the formation of the reactive palladium-hydroxo species during transmetalation.

Materials
  • Substrate: 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 equiv, 1.0 mmol)

  • Coupling Partner: Arylboronic acid or pinacol ester (1.2 equiv, 1.2 mmol)

  • Catalyst: Pd(dppf)Cl₂·CH₂Cl₂ adduct (0.05 equiv, 5 mol%)

  • Base: Potassium carbonate (K₂CO₃) (2.5 equiv, 2.5 mmol)

  • Solvent: 1,4-Dioxane / Deionized Water (4:1 v/v, 10 mL), degassed.

Step-by-Step Methodology
  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-Bromo-5-methylbenzo[d]oxazol-2-amine, the arylboronic acid, and K₂CO₃.

  • Degassing: Add 1,4-Dioxane and Water. Degas the suspension by bubbling Argon through the mixture for 15 minutes. Causality: Oxygen must be rigorously excluded to prevent the oxidation of the phosphine ligand and the formation of homocoupled boronic acid byproducts.

  • Catalyst Addition: Quickly add Pd(dppf)Cl₂·CH₂Cl₂ under a positive stream of Argon. Seal the flask.

  • Reaction: Heat the mixture to 90 °C in a pre-heated oil bath. Stir vigorously for 4–6 hours. Monitor the reaction via TLC (EtOAc/Hexane 1:1) or LC-MS. The primary amine remains unprotected; Pd(dppf)Cl₂ is robust enough to tolerate free amino groups without forming stable, inactive Pd-amine complexes.

  • Workup: Cool to room temperature. Dilute with Ethyl Acetate (20 mL) and filter through a short pad of Celite to remove palladium black. Wash the organic layer with brine (2 × 15 mL), dry over anhydrous Na₂SO₄, and concentrate in vacuo.

  • Purification: Purify the crude residue via flash column chromatography (Silica gel, gradient elution with Hexanes/EtOAc) to afford the 6-aryl-5-methylbenzoxazol-2-amine.

Mechanism Pd0 Pd(0)L2 Catalyst OA Oxidative Addition (Insertion into C6-Br) Pd0->OA 6-Bromo Substrate TM Transmetalation (Ar-B(OH)2 + Base) OA->TM Pd(II) Intermediate RE Reductive Elimination (C-C Bond Formation) TM->RE Diaryl Pd(II) Complex RE->Pd0 Catalyst Regeneration Product 6-Aryl Benzoxazole RE->Product Product Release

Catalytic cycle of the Suzuki-Miyaura cross-coupling at the C6 position.

Protocol 2: Selective Amidation at the 2-Amino Position

Rationale: The 2-aminobenzoxazole moiety is a vinylogous amide/urea equivalent. The lone pair on the exocyclic nitrogen is delocalized into the electron-deficient oxazole ring, significantly depressing its nucleophilicity[4]. Standard carbodiimide coupling reagents (e.g., DCC, EDC) often fail or result in poor yields. To overcome this, highly reactive uronium-based coupling reagents like HATU are required to form an active ester intermediate, paired with a strong organic base (DIPEA) and elevated temperatures.

Materials
  • Substrate: 6-Aryl-5-methylbenzoxazol-2-amine (1.0 equiv, 0.5 mmol)

  • Carboxylic Acid: R-COOH (1.2 equiv, 0.6 mmol)

  • Coupling Reagent: HATU (1.5 equiv, 0.75 mmol)

  • Base: N,N-Diisopropylethylamine (DIPEA) (3.0 equiv, 1.5 mmol)

  • Solvent: Anhydrous N,N-Dimethylformamide (DMF) (5 mL).

Step-by-Step Methodology
  • Activation: In a dry round-bottom flask under Argon, dissolve the carboxylic acid and HATU in anhydrous DMF. Add DIPEA dropwise. Stir at room temperature for 15 minutes. Causality: Pre-activation ensures the complete conversion of the carboxylic acid to the highly electrophilic active ester (OAt ester) before introducing the weakly nucleophilic amine.

  • Amine Addition: Add the 6-Aryl-5-methylbenzoxazol-2-amine to the reaction mixture in one portion.

  • Reaction: Heat the mixture to 50–60 °C. The elevated temperature provides the necessary activation energy to overcome the poor nucleophilicity of the 2-amine. Stir for 12–16 hours.

  • Workup: Quench the reaction by pouring it into ice-cold water (25 mL). If the product precipitates, collect it via vacuum filtration and wash with cold water. If it does not precipitate, extract with EtOAc (3 × 15 mL). Wash the combined organic layers extensively with 5% aqueous LiCl (3 × 10 mL) to remove residual DMF.

  • Purification: Dry over Na₂SO₄, concentrate, and purify via flash chromatography or recrystallization (e.g., from EtOH/Water).

Troubleshooting & Optimization

Table 2: Common Experimental Issues and Solutions

Observation / IssueMechanistic CauseRecommended Solution
Incomplete Suzuki Coupling Steric hindrance from the 5-methyl group preventing transmetalation.Switch from Pd(PPh₃)₄ to Pd(dppf)Cl₂ or a Buchwald precatalyst (e.g., XPhos Pd G3). Increase reaction temperature to 100 °C.
Protodeboronation (Suzuki) Boronic acid degrades before coupling, common with electron-poor aryl boronic acids.Use the corresponding pinacol ester (Bpin). Add boronic acid in two batches.
Low Yield in Amidation Poor nucleophilicity of the 2-aminobenzoxazole.Convert the carboxylic acid to an acid chloride using SOCl₂ or oxalyl chloride, then react with the amine in pyridine/DCM.
Black Precipitate (Suzuki) Catalyst decomposition (Palladium black formation) due to oxygen ingress.Ensure rigorous degassing (freeze-pump-thaw or prolonged sparging). Check the integrity of the Argon line.

References

  • Gull, Y., et al. "Efficient Synthesis of 2-Amino-6-Arylbenzothiazoles via Pd(0) Suzuki Cross Coupling Reactions: Potent Urease Enzyme Inhibition and Nitric Oxide Scavenging Activities of the Products". Molecules (via ResearchGate). Available at: [Link]

  • ACS Combinatorial Science. "Novel Solid-Phase Parallel Synthesis of N-Substituted-2-aminobenzo[d]thiazole Derivatives via Cyclization Reactions of 2-Iodophenyl Thiourea Intermediate Resin". ACS Publications. Available at: [Link]

Sources

Method

Application Note: Preclinical In Vivo Dosing Protocols for 6-Bromo-5-methylbenzo[d]oxazol-2-amine Scaffolds

Executive Summary The 2-aminobenzoxazole core, particularly halogenated and alkylated derivatives such as 6-bromo-5-methylbenzo[d]oxazol-2-amine, represents a highly versatile scaffold in modern drug discovery. Compounds...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

The 2-aminobenzoxazole core, particularly halogenated and alkylated derivatives such as 6-bromo-5-methylbenzo[d]oxazol-2-amine, represents a highly versatile scaffold in modern drug discovery. Compounds harboring this moiety have demonstrated potent in vivo efficacy as kinase inhibitors[1] and, more recently, as targeted inhibitors of the Sphingosine-1-phosphate (S1P) transporter Spinster Homolog 2 (Spns2)[2].

However, the addition of the bromo and methyl groups significantly increases the lipophilicity (LogP) of the scaffold, resulting in "brick dust" or "grease ball" physicochemical properties. This presents a critical challenge for in vivo dosing: poor aqueous solubility limits systemic exposure, leading to variable pharmacokinetics (PK) and masked pharmacodynamic (PD) effects[3]. This application note provides a self-validating, step-by-step protocol for the formulation, pharmacokinetic evaluation, and pharmacodynamic modeling of 6-bromo-5-methylbenzo[d]oxazol-2-amine derivatives in murine models.

Physicochemical Profiling & Formulation Strategy

Before initiating in vivo studies, the formulation must be tailored to the compound's physicochemical properties. The 2-aminobenzoxazole ring is weakly basic, while the bromo-methyl substitutions drive high lipophilicity. Standard aqueous vehicles (e.g., PBS or saline) will cause immediate in vivo precipitation upon injection or oral administration, leading to artificially low bioavailability and potential embolism in intravenous (IV) routes[4].

To overcome this, we employ a Lipid-Based Formulation (LBF) or a co-solvent/surfactant micellar system. Lipid matrices and surfactants form emulsions or micelles in gastrointestinal fluids, maintaining the drug in a molecular dispersion and preventing precipitation[5].

Table 1: Representative Physicochemical Profile
ParameterPredicted Value RangeFormulation Implication
Molecular Weight 227.06 g/mol Favorable for membrane permeability.
LogP (Lipophilicity) 3.5 – 4.8High lipid solubility; requires LBF or surfactants for aqueous dosing[6].
pKa (Amine) ~4.0 – 5.5Weakly basic; solubility may marginally improve at low gastric pH, but reprecipitates in the intestine[7].
Aqueous Solubility < 10 µg/mLRequires solubilizing agents (e.g., PEG400, Tween 80, or Gelucire)[5].
Protocol: Preparation of a 10% DMSO / 10% Tween 80 / 80% Saline Vehicle

Causality: DMSO acts as a primary solvent to disrupt the crystal lattice of the lipophilic compound. Tween 80 (a non-ionic surfactant) forms micelles that encapsulate the hydrophobic core, while saline provides an isotonic bulk phase suitable for injection.

  • Weighing: Accurately weigh the required mass of the 6-bromo-5-methylbenzo[d]oxazol-2-amine derivative into a sterile glass vial.

  • Primary Solubilization: Add Dimethyl Sulfoxide (DMSO) to achieve 10% of the final target volume. Vortex vigorously for 2 minutes. Note: Ensure complete visual dissolution before proceeding.

  • Surfactant Addition: Add Tween 80 (10% of final volume). Sonicate the mixture in a water bath at 37°C for 5 minutes to ensure homogenous mixing of the solvent and surfactant.

  • Aqueous Dilution: Dropwise, add 0.9% physiological saline (80% of final volume) while continuously vortexing.

  • Validation: The final solution must be optically clear. If cloudiness or precipitation occurs, the compound has exceeded its micellar capacity; switch to a heavier lipid formulation (e.g., Gelucire 44/14)[5].

In Vivo Pharmacokinetic (PK) Workflow

A robust PK study requires parallel Intravenous (IV) and Per Os (PO, oral) dosing to calculate absolute bioavailability (%F).

PK_Workflow A Compound Synthesis B Physicochemical Profiling A->B C Lipid-Based Formulation B->C Guides vehicle choice D IV Administration C->D E PO Administration C->E F Serial Blood Sampling D->F E->F G LC-MS/MS Bioanalysis F->G

Fig 1. Preclinical PK workflow for lipophilic 2-aminobenzoxazole compounds.

Protocol: Murine PK Dosing and Sampling

Causality: Fasting mice prior to PO dosing eliminates the highly variable "food effect," which is particularly pronounced for lipophilic drugs that partition into dietary lipids[4].

  • Animal Preparation: Use male C57BL/6 mice (8-10 weeks old). For PO groups, fast the animals for 12 hours prior to dosing, providing water ad libitum.

  • IV Dosing (1-5 mg/kg): Warm the animal slightly to dilate the lateral tail vein. Administer the formulated compound via slow bolus injection (over 10-15 seconds) using a 27G needle. Maximum volume: 5 mL/kg.

  • PO Dosing (10-30 mg/kg): Administer the compound via oral gavage using a bulb-tipped gastric gavage needle. Maximum volume: 10 mL/kg.

  • Serial Sampling: Collect 20 µL of blood via submandibular or saphenous vein puncture at 0.083 (IV only), 0.25, 0.5, 1, 2, 4, 8, and 24 hours post-dose.

  • Plasma Separation: Collect blood into K2EDTA-coated tubes. Centrifuge at 3,000 × g for 10 minutes at 4°C. Extract the plasma supernatant and store at -80°C until LC-MS/MS bioanalysis.

Pharmacodynamic (PD) Efficacy Modeling

Derivatives of 2-aminobenzoxazole have been identified as potent inhibitors of Spns2, a transporter responsible for exporting S1P out of cells[2]. Inhibition of Spns2 leads to a measurable pharmacodynamic readout: a dose-dependent decrease in circulating lymphocytes (lymphopenia)[8].

PD_Pathway N1 Intracellular Sphingosine N2 Sphingosine Kinase N1->N2 N3 Sphingosine-1-Phosphate N2->N3 Phosphorylation N4 Spns2 Transporter N3->N4 Export N6 Extracellular S1P N4->N6 N5 6-Bromo-5-methylbenzoxazole N5->N4 Inhibition N7 Lymphocyte Egress N6->N7 S1PR1 Activation

Fig 2. Pharmacodynamic mechanism of 2-aminobenzoxazoles via Spns2 inhibition.

Protocol: In Vivo Lymphopenia Assay

Causality: Because S1P gradients direct lymphocyte egress from lymphoid organs into the blood, blocking the Spns2 transporter with the benzoxazole compound traps lymphocytes in the lymph nodes, providing a direct, quantifiable PD biomarker[2].

  • Dosing: Administer the compound PO at varying dose levels (e.g., Vehicle, 3, 10, and 30 mg/kg) to establish a dose-response curve.

  • Endpoint Collection: At Tmax (determined from the PK study, typically 2-4 hours post-dose), euthanize the animals and collect whole blood via cardiac puncture into EDTA tubes.

  • Hematology Analysis: Run the whole blood through an automated veterinary hematology analyzer (e.g., Hemavet) to quantify absolute lymphocyte counts.

  • Validation: A successful PD response is indicated by a >50% reduction in circulating lymphocytes compared to the vehicle-treated control group[9].

Data Interpretation & Troubleshooting

The integration of PK and PD data creates a self-validating system. If the PD effect (lymphopenia) is absent, the PK parameters must be analyzed to determine if the failure is due to poor exposure (formulation failure) or lack of intrinsic target engagement.

Table 2: PK Parameter Interpretation & Troubleshooting
ParameterTarget ThresholdTroubleshooting Poor Results
Cmax (Maximum Concentration) > 10 × In vitro IC50If PO Cmax is low but IV is normal, the compound is precipitating in the gut. Switch to a self-emulsifying drug delivery system (SEDDS) or use lipophilic salts[7].
T1/2 (Half-life) > 2 hoursIf T1/2 is < 1 hour, the bromo-methyl-benzoxazole core is likely undergoing rapid hepatic metabolism. Consider structural optimization (e.g., fluorination)[4].
%F (Bioavailability) > 20%If %F is low, verify that the formulation is not causing first-pass metabolism issues. Lipid-based formulations can sometimes bypass the liver via lymphatic absorption[4].
Clearance (Cl) < 30 mL/min/kgHigh clearance indicates rapid elimination. Ensure the bioanalytical method is not suffering from ion suppression due to the Tween 80 surfactant.

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Synthesis of 6-Bromo-5-methylbenzo[d]oxazol-2-amine

Welcome to the Application Support Center. This guide is designed for discovery chemists and process scientists optimizing the synthesis of 2-aminobenzoxazole derivatives.

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Application Support Center. This guide is designed for discovery chemists and process scientists optimizing the synthesis of 2-aminobenzoxazole derivatives. Below, you will find mechanistic workflows, expert troubleshooting for common synthetic bottlenecks, and validated, self-correcting protocols to maximize your yield and purity.

Mechanistic Workflows

To effectively troubleshoot, we must first understand the divergent synthetic pathways available. The classical route utilizes cyanogen bromide (BrCN) for direct annulation[1], while modern green-chemistry approaches leverage a cyclodesulfurization sequence via a thiourea intermediate[2].

G cluster_0 Route A: Cyanogen Bromide Annulation cluster_1 Route B: Thiourea Cyclodesulfurization SM 2-Amino-5-bromo-4-methylphenol BrCN_Int N-Cyano Intermediate SM->BrCN_Int BrCN, NaHCO3 (Nucleophilic Attack) Thiourea_Int Thiourea Intermediate SM->Thiourea_Int KSCN, HCl (Addition) Prod 6-Bromo-5-methylbenzo[d]oxazol-2-amine BrCN_Int->Prod Intramolecular Cyclization & Tautomerization Thiourea_Int->Prod Cu(OAc)2 or BiPh3Cl2 (-H2S, Cyclodesulfurization)

Fig 1: Divergent synthetic pathways for 6-Bromo-5-methylbenzo[d]oxazol-2-amine from aminophenol.

Expert Troubleshooting & FAQs

Q1: My reaction mixture turns dark brown/black shortly after dissolving the starting material, and my yields are consistently below 40%. What is happening? A1: 2-Aminophenols are highly susceptible to rapid air oxidation, forming dark-colored, unreactive quinone imines. This side reaction consumes your starting material and creates tarry byproducts that severely complicate downstream purification. Causality & Solution: Oxygen acts as an electron acceptor, oxidizing the electron-rich aminophenol. To prevent this, strictly use degassed solvents (sparged with Argon or N2 for 30 minutes) and run the reaction under an inert atmosphere. As a self-correcting measure, adding a catalytic amount of sodium dithionite ( Na2​S2​O4​ ) during the aqueous workup will reduce trace oxidized species back to the phenol, immediately lightening the organic layer's color.

Q2: I am using the cyanogen bromide (BrCN) route, but I see incomplete conversion even after 24 hours. Should I heat the reaction to reflux? A2: No. Heating BrCN reactions excessively leads to the trimerization of BrCN (forming cyanuric bromide) or the generation of intermolecular guanidine side products. Causality & Solution: The failure to cyclize is almost always a pH issue, not a temperature issue. The reaction generates hydrobromic acid (HBr). If the pH drops below 5.0, the primary amine becomes protonated (ammonium) and loses its nucleophilicity, halting the initial attack on the nitrile carbon. Ensure you are using a mild base (like NaHCO3​ ) to neutralize the HBr. Maintain the pH strictly between 6.5 and 7.0. If the pH exceeds 8.0, BrCN will rapidly hydrolyze to cyanate.

Q3: NMR analysis shows I synthesized the 5-bromo-6-methyl isomer instead of the desired 6-bromo-5-methyl product. Why did this happen? A3: This is a classic nomenclature and numbering trap that frequently derails discovery programs. Causality & Solution: In the starting 2-aminophenol, the carbon bearing the hydroxyl group is C1, and the amine is at C2. However, upon cyclization to benzoxazole, the oxygen becomes position 1, and the nitrogen is position 3. The numbering of the fused benzene ring starts at the carbon adjacent to the nitrogen (C4). Consequently, C4 of the phenol becomes C5 of the benzoxazole, and C5 of the phenol becomes C6 of the benzoxazole. To successfully synthesize 6-bromo-5-methylbenzo[d]oxazol-2-amine, your starting material must be 2-amino-5-bromo-4-methylphenol , not 2-amino-4-bromo-5-methylphenol.

Q4: Cyanogen bromide is highly toxic. Are there safer, high-yielding alternative routes for this specific synthesis? A4: Yes. The cyclodesulfurization of thioureas is a robust, greener alternative[2]. You can react the aminophenol with potassium thiocyanate (KSCN) to form a thiourea intermediate. This is then cyclized using a desulfurizing agent like triphenylbismuth dichloride, Cu(OAc)2​ , or water-soluble PEG- SO3​H [3]. This completely avoids BrCN and often provides cleaner crude products without the risk of cyanamide polymerization.

Validated Experimental Protocols

These protocols are designed as self-validating systems. Do not proceed to the next step unless the physical checkpoints (pH, color, solubility) match the descriptions.

Protocol A: Cyanogen Bromide Annulation (Classical Route)
  • Preparation: In a 250 mL round-bottom flask, add 50 mL of Methanol and 50 mL of DI water. Sparge the mixture with Argon for 30 minutes.

  • Dissolution: Add 2-amino-5-bromo-4-methylphenol (10.0 mmol, 2.02 g). The solution should be pale tan. Checkpoint: If the solution is dark black, oxidation has occurred; discard and obtain fresh starting material.

  • pH Adjustment: Add Sodium Bicarbonate ( NaHCO3​ ) (11.0 mmol, 0.92 g). Verify the pH is ~7.0 using indicator paper.

  • Annulation: Cool the flask to 0–5 °C in an ice bath. Add Cyanogen Bromide (BrCN) (10.5 mmol, 1.11 g) in three equal portions over 15 minutes. (Caution: BrCN is highly toxic; perform strictly in a fume hood).

  • Cyclization: Remove the ice bath and stir at room temperature for 4 hours. Checkpoint: A precipitate should begin forming after 1 hour as the product is less soluble in the aqueous methanol than the starting material.

  • Isolation: Concentrate the mixture under reduced pressure to remove methanol. Adjust the aqueous residue to pH 8 with 1M NaOH to ensure the product is in its free-base form. Extract with Ethyl Acetate (3 x 50 mL). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate to yield the crude product.

Protocol B: Thiourea Cyclodesulfurization (Green Alternative)
  • Thiourea Formation: Suspend 2-amino-5-bromo-4-methylphenol (10.0 mmol) in 30 mL of 1M HCl. Add Potassium Thiocyanate (KSCN) (12.0 mmol, 1.16 g). Heat to 80 °C for 3 hours.

  • Intermediate Isolation: Cool to room temperature. Neutralize carefully with saturated aqueous NaHCO3​ until pH 7 is reached. Filter the resulting solid (thiourea intermediate) and wash with cold water.

  • Cyclodesulfurization: Dissolve the intermediate in 40 mL of DMF. Add Copper(II) Acetate ( Cu(OAc)2​ ) (12.0 mmol, 2.18 g) and Triethylamine (20.0 mmol, 2.8 mL). Stir at 60 °C for 3 hours. Checkpoint: The solution will turn from blue/green to dark brown/black as insoluble CuS precipitates.

  • Workup: Filter the hot mixture through a pad of Celite to remove the CuS byproduct. Dilute the filtrate with 150 mL of water and extract with Ethyl Acetate (3 x 50 mL). Dry and concentrate to yield the benzoxazole core.

Quantitative Method Comparison

Use the following data matrix to select the appropriate synthetic route based on your lab's safety constraints and throughput requirements.

ParameterRoute A: Cyanogen BromideRoute B: Thiourea Cyclodesulfurization
Typical Yield 70–85%80–95%
Reaction Time 4–6 hours (1 step)6–8 hours (2 steps)
Key Reagents BrCN, NaHCO3​ , MeOH/ H2​O KSCN, Cu(OAc)2​ or BiPh3​Cl2​ , DMF
Primary Byproducts Guanidines, Oxidized tarsCuS or Bi2​S3​ (Solid metal sulfide waste)
Safety Profile High Risk: BrCN is highly toxic and volatile.Moderate Risk: Avoids BrCN; generates heavy metal waste.
Scalability Poor (>50g requires specialized containment)Excellent (Easily scaled to >100g)

References

  • Facile and efficient synthesis of benzoxazole derivatives using novel catalytic activity of PEG-SO3H Arabian Journal of Chemistry[Link]

  • One-pot reaction for the synthesis of N-substituted 2-aminobenzoxazoles using triphenylbismuth dichloride as cyclodesulfurization reagent ResearchGate[Link]

  • 11.13 Product Class 13: Benzoxazoles and Other Annulated Oxazoles Thieme E-Books[Link]

Sources

Optimization

Optimizing catalytic conditions for 6-Bromo-5-methylbenzo[d]oxazol-2-amine reactions

Welcome to the Technical Support Center for the catalytic functionalization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine . As a bromoarene bearing both a free primary amine and a base-sensitive benzoxazole core, this substr...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for the catalytic functionalization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine .

As a bromoarene bearing both a free primary amine and a base-sensitive benzoxazole core, this substrate presents unique chemoselectivity and catalytic challenges. Designed for researchers and drug development professionals, this guide provides field-proven troubleshooting strategies, mechanistic insights, and self-validating protocols for Palladium-catalyzed cross-coupling reactions.

Section 1: Mechanistic Workflow & Reaction Logic

Understanding the catalytic cycle is the first step in troubleshooting. The diagram below illustrates the desired cross-coupling pathways (Suzuki-Miyaura and Buchwald-Hartwig) alongside the primary competing side reactions that cause yield loss.

G Substrate 6-Bromo-5-methylbenzo[d]oxazol-2-amine Pd_Cat Pd(0) Catalyst + Ligand Substrate->Pd_Cat + Reagents Ox_Add Oxidative Addition (C-Br Cleavage) Pd_Cat->Ox_Add Poisoning Catalyst Poisoning (2-Amine Coordination) Pd_Cat->Poisoning Trans_Met Transmetalation (Boronic Acid) Ox_Add->Trans_Met Suzuki Amine_Nuc Amine Nucleophile (Buchwald-Hartwig) Ox_Add->Amine_Nuc Buchwald Dehalogenation Protodebromination (Side Reaction) Ox_Add->Dehalogenation Red_Elim Reductive Elimination Trans_Met->Red_Elim Amine_Nuc->Red_Elim Product_CC C-C Coupled Product (Suzuki) Red_Elim->Product_CC Product_CN C-N Coupled Product (Buchwald) Red_Elim->Product_CN

Catalytic workflow and competing side reactions for 6-Bromo-5-methylbenzo[d]oxazol-2-amine.

Section 2: Frequently Asked Questions (FAQs) & Troubleshooting

Q1: During Suzuki-Miyaura coupling, I am observing high levels of protodebromination instead of the desired cross-coupled product. How do I fix this?

  • Expertise & Causality: Protodebromination (hydrodehalogenation) occurs when the rate of transmetalation is significantly slower than competing side reactions. After the initial oxidative addition of Pd(0) into the C-Br bond, the resulting Pd(II) intermediate can undergo protonation or beta-hydride elimination if exposed to water, alcohols, or aliphatic amines before the boronic acid can react [1].

  • Solution:

    • Accelerate Transmetalation: Switch to a more electron-rich, bulky biarylphosphine ligand such as XPhos or RuPhos. These ligands stabilize the Pd(0) state and accelerate both oxidative addition and transmetalation, outcompeting the dehalogenation pathway.

    • Modify the Base: Ensure your boronic acid is fully activated. If using aqueous conditions, switch to a stronger base like K₃PO₄ or Cs₂CO₃ to facilitate the rapid formation of the reactive boronate complex.

Q2: My Buchwald-Hartwig amination stalls at 20% conversion. Is the free 2-amino group poisoning the catalyst?

  • Expertise & Causality: Yes. The primary 2-amino group on the benzoxazole ring is a strong Lewis base. It can coordinate to the empty orbitals of the Pd(II) catalytic intermediate, forming a stable, off-cycle resting state that halts the catalytic cycle[2].

  • Solution:

    • Steric Shielding: Utilize bulky ligands like BrettPhos or tBuXPhos. The steric bulk of these ligands physically blocks the 2-amino group from coordinating to the palladium center while still allowing the smaller, desired amine nucleophile to react.

    • Transient Protection: If steric shielding fails, temporarily mask the 2-amino group using a Boc (tert-butyloxycarbonyl) protecting group prior to the coupling step, followed by acidic deprotection (e.g., TFA or HCl) [3].

Q3: I am losing my starting material, but I don't see the product or the protodebrominated side product. What is happening?

  • Expertise & Causality: You are likely experiencing base-mediated ring opening of the benzoxazole core. Benzoxazoles are highly susceptible to nucleophilic attack at the C2 position, especially under forcing basic conditions (e.g., NaOtBu, KOH) at elevated temperatures (>100 °C).

  • Solution: Avoid strong alkoxide bases. Use milder inorganic bases such as Cs₂CO₃ or K₂CO₃ and lower the reaction temperature to 80–90 °C.

Section 3: Quantitative Data & Condition Optimization

The following table summarizes the optimized catalytic conditions for functionalizing the 6-bromo position while preserving the integrity of the 2-amino and benzoxazole moieties.

Reaction TypeCatalyst SystemBaseSolventTemp (°C)Time (h)Expected Yield (%)
Suzuki-Miyaura Pd(dppf)Cl₂, 5 mol%K₂CO₃ (2.0 eq)1,4-Dioxane/H₂O (4:1)904-685-95
Suzuki-Miyaura Pd(PPh₃)₄, 5 mol%Na₂CO₃ (2.0 eq)Toluene/EtOH/H₂O801270-80
Buchwald-Hartwig Pd₂(dba)₃, 2 mol% + XPhosCs₂CO₃ (2.5 eq)Toluene10012-1675-88
Buchwald-Hartwig Pd(OAc)₂, 5 mol% + RuPhosNaOtBu (2.0 eq)1,4-Dioxane1108-1260-75 (Risk of ring opening)

Section 4: Self-Validating Experimental Protocols

Protocol A: Suzuki-Miyaura Cross-Coupling
  • Self-Validation Checkpoint: The reaction should transition from a heterogeneous suspension to a homogenous dark solution as the active Pd(0) species forms. If the solution remains pale and turbid after 1 hour at 90 °C, the catalyst has not activated.

  • Preparation: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 mmol, 1.0 eq), the desired arylboronic acid (1.2 mmol, 1.2 eq), and K₂CO₃ (2.0 mmol, 2.0 eq).

  • Catalyst Addition: Add Pd(dppf)Cl₂ (0.05 mmol, 5 mol%).

  • Degassing: Evacuate and backfill the flask with Argon (repeat 3 times to prevent oxidative quenching of the catalyst).

  • Solvent Addition: Add degassed 1,4-Dioxane (4 mL) and degassed deionized H₂O (1 mL) via syringe.

  • Reaction: Heat the mixture to 90 °C in a pre-heated oil bath for 4–6 hours.

  • Validation (TLC): Monitor by TLC (Hexanes/EtOAc 1:1). The starting material (UV active, blue fluorescence) should disappear. If a lower Rf​ spot appears and persists, it indicates protodebromination.

  • Workup: Cool to room temperature, dilute with EtOAc (15 mL), and wash with water and brine. Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography.

Protocol B: Buchwald-Hartwig Amination (C-N Coupling)
  • Self-Validation Checkpoint: The use of Cs₂CO₃ instead of NaOtBu prevents the degradation of the benzoxazole ring. If the reaction turns black immediately upon heating, the catalyst has precipitated (Pd black), indicating oxygen contamination or ligand dissociation.

  • Preparation: In a glovebox or under a strict Argon atmosphere, charge a vial with 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 mmol, 1.0 eq), Pd₂(dba)₃ (0.02 mmol, 2 mol%), XPhos (0.06 mmol, 6 mol%), and Cs₂CO₃ (2.5 mmol, 2.5 eq).

  • Amine Addition: Add the secondary amine nucleophile (1.2 mmol, 1.2 eq). If the amine is a liquid, add it after the solvent.

  • Solvent Addition: Add anhydrous, degassed Toluene (5 mL).

  • Reaction: Seal the vial and heat at 100 °C for 12–16 hours.

  • Validation (Color): The solution should maintain a deep red/brown color throughout the reaction. A rapid shift to pale yellow with a black precipitate indicates catalyst death.

  • Workup: Cool to room temperature, filter through a pad of Celite to remove Pd residues and inorganic salts, eluting with EtOAc. Concentrate and purify via silica gel chromatography.

References

  • ACS Publications. "Discovery of Potent Azetidine-Benzoxazole MerTK Inhibitors with In Vivo Target Engagement." Journal of Medicinal Chemistry, 2024. Available at:[Link]

  • ACS Publications. "2-Aminobenzoxazole Derivatives as Potent Inhibitors of the Sphingosine-1-Phosphate Transporter Spinster Homolog 2 (Spns2)." Journal of Medicinal Chemistry, 2023. Available at: [Link]

Troubleshooting

Reducing byproduct formation in 6-Bromo-5-methylbenzo[d]oxazol-2-amine crystallization

Welcome to the technical support guide for the crystallization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered by re...

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the technical support guide for the crystallization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine. This document provides in-depth troubleshooting advice and answers to frequently asked questions encountered by researchers and drug development professionals. Our goal is to equip you with the scientific rationale and practical methodologies to effectively minimize byproduct formation and achieve high purity in your crystallization processes.

Frequently Asked Questions (FAQs)
Q1: What are the most common types of byproducts I should be aware of during the crystallization of 6-Bromo-5-methylbenzo[d]oxazol-2-amine?

A1: Byproducts typically fall into three categories:

  • Process-Related Impurities: These originate from the synthetic route. A primary concern is the presence of regioisomers , such as 4-Bromo-5-methylbenzo[d]oxazol-2-amine or 7-Bromo-5-methylbenzo[d]oxazol-2-amine. These often arise from impure starting materials, for instance, an isomeric mixture of substituted 2-aminophenols.[1] Incomplete cyclization can also leave unreacted intermediates in the crude product.[1]

  • Degradation Products: The benzoxazole ring is susceptible to hydrolysis, particularly under acidic conditions, which can cause ring-opening to form the corresponding 2-aminophenol derivative.[2][3] Additionally, at elevated temperatures, thermal degradation can occur, leading to a complex mixture of impurities and product discoloration.[4][5]

  • Crystallization-Induced Impurities: These are not byproducts in the traditional sense but rather impurities that become problematic during isolation. This can include polymorphs or the incorporation of solvent molecules into the crystal lattice. Structurally related impurities can sometimes direct the polymorphic outcome of a crystallization.[6]

Q2: How critical is pH control during the workup and crystallization process?

A2: pH control is arguably one of the most critical parameters for this class of compounds. The benzoxazole ring's stability is highly pH-dependent.[2][7]

  • Acidic Conditions (pH < 5): In acidic environments, the benzoxazole ring is prone to rapid, non-enzymatic hydrolysis.[3] This cleavage of the ether linkage results in the formation of polar, ring-opened byproducts that can be difficult to remove and represent a significant yield loss.

  • Neutral to Slightly Basic Conditions (pH 7-9): This is generally the safest range for processing and crystallizing 2-aminobenzoxazoles. The molecule is more stable, minimizing the risk of hydrolysis.

  • Strongly Basic Conditions (pH > 10): While less susceptible to the primary hydrolysis pathway, harsh basic conditions can lead to other degradation pathways or side reactions, especially at elevated temperatures.

Therefore, maintaining the pH of your solution within a neutral to slightly basic range during aqueous workups, solvent swaps, and crystallization is essential for ensuring the chemical integrity of the final product.[7]

Q3: What is the impact of solvent choice on byproduct rejection and overall purity?

A3: Solvent selection is a cornerstone of effective crystallization and purification. The ideal solvent system should provide good solubility at elevated temperatures and poor solubility at lower temperatures to ensure high recovery. More importantly, it should create a significant solubility difference between the desired product and its impurities.

For 6-Bromo-5-methylbenzo[d]oxazol-2-amine, consider the following:

  • Polar Protic Solvents (e.g., Alcohols): Solvents like ethanol or isopropanol are often good starting points. They can effectively dissolve the main compound at reflux while potentially leaving less soluble, non-polar impurities behind.

  • Polar Aprotic Solvents (e.g., Acetone, Ethyl Acetate): These can offer different selectivity for impurities. Ethyl acetate, for instance, is excellent for dissolving moderately polar compounds but may be a poor solvent for highly polar, ring-opened degradants, aiding their rejection.

  • Anti-Solvent Addition: Using an anti-solvent (e.g., water or a non-polar hydrocarbon like heptane) can improve yield but must be done carefully. A rapid addition can cause impurities to "crash out" or get trapped within the crystals (inclusion).[8] A slow, controlled addition is crucial.

The choice of solvent directly impacts the metastable zone width and crystal growth kinetics, which in turn affects impurity incorporation.[9]

Q4: My final product has poor purity despite achieving good crystal formation. What are the likely causes?

A4: This is a common and challenging issue that typically points to the mechanism of impurity incorporation.[10] If standard recrystallization fails to improve purity, the impurities are likely not just in the mother liquor. The main causes are:

  • Surface Adsorption: Impurities adhere to the crystal surface. This is often due to inadequate washing after filtration.[10]

  • Inclusion/Occlusion: Pockets of mother liquor, rich in impurities, become trapped within the growing crystal, often due to rapid crystal growth or agglomeration.[8]

  • Solid Solution Formation: The impurity has high structural similarity to the product and incorporates directly into the crystal lattice. This is the most difficult scenario to resolve and often occurs with regioisomers.

Diagnosing the specific mechanism is key to developing a targeted strategy for improvement.[10]

Troubleshooting Guide
Issue 1: Presence of Isomeric Impurities in the Final Product
  • Symptom: LC-MS analysis shows peaks with an identical mass-to-charge ratio as the main product, and NMR reveals unexpected signals in the aromatic region.

  • Primary Cause: Use of impure starting materials, particularly regioisomers of the 2-aminophenol precursor used in the synthesis.[1]

  • Troubleshooting Workflow:

G start Isomeric Impurity Detected (Same Mass) check_sm Step 1: Analyze Starting Materials (e.g., 2-aminophenol precursor) by LC-MS/NMR start->check_sm sm_pure Starting Material is Pure check_sm->sm_pure No sm_impure Isomeric Impurity Found in Starting Material check_sm->sm_impure Yes check_synthesis Action: Re-evaluate Synthetic Route (Could isomerization occur during synthesis?) sm_pure->check_synthesis purify_sm Action: Purify Starting Material (e.g., Recrystallization, Chromatography) or Source Alternative Supplier sm_impure->purify_sm optimize_xtal Step 2: Optimize Crystallization for Isomer Rejection purify_sm->optimize_xtal solvent_screen Action A: Solvent Screening (Vary polarity to maximize solubility difference) optimize_xtal->solvent_screen cooling_rate Action B: Control Cooling Rate (Slow cooling promotes selective crystallization) optimize_xtal->cooling_rate slurry Action C: Reslurry Product (Can purge lattice impurities under equilibrium conditions) optimize_xtal->slurry end_good Purity Improved solvent_screen->end_good cooling_rate->end_good slurry->end_good check_synthesis->optimize_xtal

Caption: Troubleshooting workflow for isomeric impurities.

Issue 2: Evidence of Ring-Opened Byproducts (Hydrolysis)
  • Symptom: Product appears discolored (often pink or brown), and TLC/LC analysis shows new, more polar impurities.

  • Primary Cause: Exposure to acidic pH during aqueous workup or crystallization, leading to cleavage of the benzoxazole ring.[2][3]

  • Solution: Implement strict pH control throughout the process. The goal is to keep the compound in its most stable state, typically between pH 7 and 9.

Table 1: Impact of pH on Product Stability and Recommended Actions

pH RangeStability of Benzoxazole RingPotential ByproductsRecommended Action
< 5 (Acidic) Highly Unstable 2-Amino-4-bromo-5-methylphenol derivativesNeutralize immediately after acidic steps. Use a buffered solution (e.g., phosphate buffer) during crystallization if pH drift is a concern.[7]
5 - 6.5 (Weakly Acidic) Slightly Unstable Trace hydrolysis productsMinimize time spent in this range. Proceed quickly to neutralization or crystallization in a controlled pH environment.
7 - 9 (Neutral/Slightly Basic) Stable MinimalOptimal range for workup, solvent swaps, and crystallization. Use mild bases like sodium bicarbonate for pH adjustment.
> 10 (Basic) Generally Stable Potential for other base-catalyzed degradationAvoid excessively strong bases or prolonged heating under basic conditions.

See Protocol 2 for a detailed pH-controlled crystallization methodology.

Issue 3: Poor Purity Due to Impurity Incorporation
  • Symptom: Recrystallization provides only marginal improvement in purity. The impurity profile remains largely unchanged.

  • Primary Cause: Impurities are trapped within the crystal structure (inclusions) or are part of the crystal lattice itself (solid solution). This is common when impurities are structurally very similar to the product.[6]

  • Solution: The crystallization conditions must be modified to influence crystal growth and equilibrium dynamics. A slow, carefully controlled process is favored over a rapid, high-yield precipitation.

G start Poor Purity After Initial Crystallization wash_study 1. Perform Wash Study (Does extra washing improve purity?) start->wash_study wash_yes Purity Improves wash_study->wash_yes Yes wash_no No Improvement wash_study->wash_no No slurry_diag 2. Diagnostic Slurry (See Protocol 3) slurry_yes Purity Improves Significantly slurry_diag->slurry_yes Yes slurry_no Little to No Improvement slurry_diag->slurry_no No surface_issue Conclusion: Surface Adsorption Action: Optimize filtration and washing procedure. wash_yes->surface_issue wash_no->slurry_diag inclusion_issue Conclusion: Inclusions / Occlusions Action: Slow down crystallization. Reduce supersaturation. Improve agitation. slurry_yes->inclusion_issue lattice_issue Conclusion: Lattice Incorporation (Solid Solution) Action: Drastic change needed. Try different solvent, anti-solvent, or consider a salt screen. slurry_no->lattice_issue

Caption: Decision tree for diagnosing and resolving impurity incorporation.

Experimental Protocols
Protocol 1: General Optimized Crystallization for High Purity

This protocol emphasizes slow cooling to promote selective crystallization and high purity.

  • Solvent Selection: Choose a suitable solvent (e.g., isopropanol, ethanol, or ethyl acetate) where the compound has high solubility at high temperature and low solubility at room temperature.

  • Dissolution: In a clean, appropriately sized vessel, charge the crude 6-Bromo-5-methylbenzo[d]oxazol-2-amine. Add the selected solvent (approx. 10-15 volumes) and heat the mixture to reflux with gentle agitation until all solids are dissolved.

  • Hot Filtration (Optional): If insoluble particulate matter is present, perform a hot filtration through a pre-heated filter to remove it.

  • Controlled Cooling: This is the most critical step. Reduce the temperature of the solution slowly. An initial slow cooling phase (e.g., 10-20 °C per hour) through the metastable zone is recommended to encourage controlled crystal growth rather than rapid nucleation.

  • Seeding (Optional but Recommended): Once the solution is slightly supersaturated (cooled just below the saturation point), add a small quantity of high-purity seed crystals to induce crystallization.

  • Maturation: Once crystal formation is evident, continue the slow cooling to the final temperature (e.g., 0-5 °C). Hold the resulting slurry at this temperature with gentle agitation for at least 2-4 hours to allow the system to reach equilibrium.

  • Isolation and Washing: Filter the crystals and wash the cake with a small amount of cold, fresh solvent to remove residual mother liquor.

  • Drying: Dry the purified crystals under vacuum at a temperature well below the compound's degradation point (e.g., 40-50 °C).

Protocol 2: pH-Controlled Crystallization to Mitigate Hydrolysis

This protocol is designed for situations where the crude material is being processed from an aqueous or acidic stream.

  • Dissolution: Dissolve the crude material in a water-miscible solvent like ethanol or acetone.

  • pH Adjustment: While monitoring with a calibrated pH meter, slowly add a mild base (e.g., 5% w/v aqueous sodium bicarbonate) until the solution pH is stable between 7.5 and 8.5. Avoid pH overshooting.

  • Anti-Solvent Addition: To the pH-adjusted solution, slowly add a purified water anti-solvent dropwise with vigorous stirring. The rate of addition should be slow enough to maintain a slightly cloudy (supersaturated) state without causing oily precipitation.

  • Seeding: Once 10-20% of the anti-solvent has been added, seed the mixture with high-purity crystals.

  • Crystallization and Maturation: Continue the slow addition of the anti-solvent. Once the addition is complete, allow the slurry to stir and mature for at least 3 hours at room temperature.

  • Isolation: Filter, wash the cake with a mixture of the solvent/anti-solvent (e.g., 20:80 ethanol/water), followed by a final wash with pure water.

  • Drying: Dry the product under vacuum.

Protocol 3: Diagnostic Slurry Experiment to Identify Impurity Location

This experiment helps determine if impurities are on the crystal surface or incorporated within the lattice.[10]

  • Sample Preparation: Take a representative sample of your crystallized product with known purity (e.g., 98.0% pure).

  • Slurry Creation: In a small vial, suspend the sample in a solvent where it is only sparingly soluble at room temperature (this could be the crystallization mother liquor or a fresh solvent). A high solids loading is appropriate.

  • Equilibration: Agitate the slurry at a constant temperature for an extended period (e.g., 24-48 hours). This allows the solid and liquid phases to reach equilibrium. During this time, surface impurities will dissolve, and the crystal lattice may slowly perfect itself, expelling some included impurities.

  • Analysis: Carefully filter the solid, wash it sparingly with fresh cold solvent, and dry it. Analyze the purity of this re-slurried solid by LC.

  • Interpretation:

    • Significant Purity Increase: If the purity increases substantially, it indicates that the impurities were primarily located on the crystal surface or in easily accessible occlusions. The solution is to improve the washing step.[10]

    • Marginal or No Purity Increase: If purity remains largely unchanged, the impurity is likely incorporated within the crystal lattice, requiring a more fundamental change to the crystallization conditions (solvent, cooling rate, etc.).[6]

References
  • Effect of pH on first-order rate constant for the hydrolysis of... - ResearchGate. Available from: [Link]

  • Find out how to cope with impurities by using the Crystal16 and Crystalline instruments - Technobis Crystallization Systems. Available from: [Link]

  • The Mechanisms and Control of Impurities in Continuous Crystallization: A Review - ResearchGate. Available from: [Link]

  • A Structured Approach To Cope with Impurities during Industrial Crystallization Development - PMC. Available from: [Link]

  • Impact of Impurities on Crystallization and Product Quality: A Case Study with Paracetamol - MDPI. Available from: [Link]

  • Impurity incorporation in solution crystallization: diagnosis, prevention, and control - CrystEngComm (RSC Publishing). Available from: [Link]

  • Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC. Available from: [Link]

  • Effects of pH on Chemical Stability and De-esterification of Fenoxaprop-ethyl by Purified Enzymes, Bacterial Extracts, and Soils - USDA ARS. Available from: [Link]

  • Synthesis and Structural Characterization of Substituted 2-Phenacylbenzoxazoles - MDPI. Available from: [Link]

  • Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - ResearchGate. Available from: [Link]

  • 6-Bromo-N-(2-methyl-2H-benzo[d][2][9][11]triazol-5-yl)quinolin-4-amine - MDPI. Available from: [Link]

  • Construction of Benzoxazole and Isoquinoline Compounds via Base-Mediated Cyclization of Amino Acid Derivatives | Organic Letters - ACS Publications. Available from: [Link]

  • Study on thermal degradation mechanism of a cured aldehyde-functional benzoxazine - RSC Advances (RSC Publishing). Available from: [Link]

  • General Synthesis of 2-Substituted Benzoxazoles Based on Tf2O-Promoted Electrophilic Activation of Tertiary Amides - MDPI. Available from: [Link]

  • Structural effects of phenols on the thermal and thermo-oxidative degradation of polybenzoxazines - ScienceDirect. Available from: [Link]

  • Influence of pH on the Stability of Pharmaceutical Compounds in Japan - researchgate.net. Available from: [Link]

  • Benzoxazole: Synthetic Methodology and Biological Activities - globalresearchonline.net. Available from: [Link]

  • Amine Thermal Degradation - Bryan Research & Engineering, LLC. Available from: [Link]

Sources

Optimization

Technical Support Center: Overcoming Steric Hindrance in 6-Bromo-5-methylbenzo[d]oxazol-2-amine Substitutions

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing synthetic bottlenecks with 6-Bromo-5-methylbenzo[d]oxazol-2-amine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Technical Support Center. This guide is engineered for researchers, scientists, and drug development professionals facing synthetic bottlenecks with 6-Bromo-5-methylbenzo[d]oxazol-2-amine .

While the benzoxazole core is a highly privileged scaffold in medicinal chemistry, functionalizing the 6-position via palladium- or copper-catalyzed cross-coupling presents a severe synthetic challenge. The adjacent 5-methyl group creates a formidable steric shield, and the 2-amine can act as a competitive coordination site. This guide deconstructs the mechanistic failures and provides self-validating protocols to drive these reactions to completion.

Mechanistic Causality: The Transmetalation Bottleneck

To solve a failed coupling, you must first understand the molecular physics of the failure. The benzoxazole ring is electron-deficient, meaning the initial oxidative addition of the Pd(0) catalyst into the C6–Br bond is actually quite fast.

The failure occurs during transmetalation . The bulky 5-methyl group restricts the rotational freedom of the resulting Pd(II)-aryl complex. The incoming nucleophile (whether an amine or a boronic acid) and the necessary base cannot easily navigate past this methyl group to coordinate with the palladium center. When transmetalation stalls, the long-lived Pd(II) intermediate becomes highly susceptible to off-target degradation pathways, primarily β -hydride elimination (leading to reduction of the aryl bromide) [1].

CatalyticCycle Pd0 Pd(0)L_n Active Catalyst OxAdd Oxidative Addition (C-Br Cleavage) Pd0->OxAdd Aryl Bromide PdII Pd(II) Aryl Complex (Sterically Crowded) OxAdd->PdII Transmet Transmetalation MAJOR BOTTLENECK PdII->Transmet Nucleophile RedElim Reductive Elimination (Product Release) Transmet->RedElim Base / Heat RedElim->Pd0 Product

Pd-Catalyzed cycle highlighting the transmetalation bottleneck caused by the 5-methyl group.

Frequently Asked Questions (FAQs)

Q1: My Buchwald-Hartwig amination yields mostly the reduced benzoxazole (hydrodehalogenation) instead of the coupled product. How do I fix this? A1: This is a classic symptom of a stalled transmetalation step. When the amine cannot efficiently coordinate and deprotonate at the sterically crowded Pd center, the catalyst abstracts a hydride from the solvent or the amine itself, reducing the aryl bromide [2]. Solution: Switch to a highly sterically demanding, electron-rich dialkylbiaryl phosphine ligand like XPhos or a bulky N-heterocyclic carbene (NHC) like IPr*OMe [3]. These ligands force the Pd center into a highly reactive, mono-ligated state that accelerates transmetalation, while their immense bulk physically blocks the transition state required for β -hydride elimination.

Q2: In Suzuki couplings, my boronic acid is consumed, but the starting aryl bromide remains unreacted. What is happening? A2: You are observing protodeboronation . Because the 6-bromo position is sterically hindered, the overall reaction rate is slow. This leaves the boronic acid exposed to basic, aqueous conditions at elevated temperatures for extended periods, causing it to degrade into the corresponding arene[2]. Solution: Use a 1.5 to 2.0-fold excess of boronic acid and add it slowly via a syringe pump over 2 hours. Alternatively, switch to a more stable boron source, such as a MIDA boronate or a potassium trifluoroborate salt, which slowly release the active boronic acid into the reaction mixture.

Q3: Does the unprotected 2-amine group interfere with the coupling at the 6-position? A3: Yes. Although the 2-amine on a benzoxazole is less nucleophilic than an aliphatic amine (due to electron delocalization into the heteroaromatic ring), it can still coordinate to palladium, leading to catalyst poisoning, or undergo competitive amination. Solution: For optimal yields and clean reaction profiles, transiently protect the 2-amine using a di-Boc (tert-butyloxycarbonyl) strategy prior to the cross-coupling step.

Troubleshooting Workflow

Use the following diagnostic tree to analyze your crude LC-MS data and adjust your reaction parameters accordingly.

Troubleshooting Start Low Yield in Substitution? Check Analyze Crude by LC-MS Start->Check Hydro High Reduction (Hydrodehalogenation) Check->Hydro Proto High Protodeboronation (Suzuki only) Check->Proto Unreacted Unreacted Starting Material Check->Unreacted Sol1 Switch to Bulky Biaryl Ligand (e.g., XPhos, IPr*OMe) Hydro->Sol1 Sol2 Slow Addition of Boronic Acid or use MIDA Boronates Proto->Sol2 Sol3 Increase Temp & Use Strong Base (e.g., t-BuONa) Unreacted->Sol3

Troubleshooting workflow for identifying and resolving common cross-coupling failures.

Quantitative Data: Ligand Selection for Ortho-Methyl Aryl Bromides

To systematically overcome the steric hindrance at the 6-position, selecting the correct ligand architecture is paramount. The table below summarizes the efficacy of various ligands based on literature benchmarks for ortho-substituted aryl bromides [1][2][3][4].

LigandReaction ClassSteric ToleranceRelative Transmetalation RatePrimary Advantage
PPh3 GeneralLowSlowCheap; universally fails on ortho-methyl substrates.
P(t-Bu)3 Suzuki / HeckModerateMediumHighly active for unactivated bromides [4].
SPhos SuzukiHighFastWater-stable; excellent for hindered boronic acids[2].
XPhos Buchwald-HartwigVery HighVery FastSuppresses reduction; ideal for primary amines [1].
IPr*OMe Buchwald-HartwigExtremely HighVery FastBulky NHC; handles di-ortho substituted systems [3].
Self-Validating Experimental Protocols

The following methodologies are engineered as self-validating systems. They include built-in visual and chemical checks to ensure causality between your experimental setup and the chemical outcome. Note: Both protocols assume the 2-amine has been priorly Boc-protected to prevent catalyst poisoning.

Protocol A: Sterically Hindered Suzuki-Miyaura Coupling

Rationale: SPhos is chosen because its methoxy groups interact with the empty orbital of the Pd center, stabilizing the active catalyst and accelerating transmetalation past the 5-methyl group.

  • Preparation: In a flame-dried Schlenk flask, add the Boc-protected 6-Bromo-5-methylbenzo[d]oxazol-2-amine (1.0 equiv), arylboronic acid (2.0 equiv, excess to counter protodeboronation), Pd(OAc)2 (2 mol%), SPhos (4 mol%), and anhydrous K3PO4 (3.0 equiv).

  • Degassing (Critical Step): Seal the flask with a septum. Evacuate and backfill with ultra-pure Argon three times.

    • Validation Check: The solid mixture must remain free-flowing. Any clumping indicates moisture ingress, which will cause premature catalyst death.

  • Solvent Addition: Add a degassed mixture of Toluene/H2O (10:1 v/v, 0.2 M) via syringe.

    • Validation Check: The aqueous biphasic system is necessary to dissolve K3PO4 and activate the boronic acid via a reactive boronate complex.

  • Reaction: Heat to 90 °C with vigorous stirring (1000 rpm) for 12 hours.

    • Validation Check: The solution should transition from pale yellow to a dark red/brown, indicating the formation of the active Pd(0) species. The appearance of a heavy black precipitate (Pd black) indicates catalyst decomposition.

  • Workup: Cool to room temperature, dilute with EtOAc, wash with brine, dry over Na2SO4, and purify via flash chromatography.

Protocol B: Buchwald-Hartwig Amination

Rationale: XPhos is paired with Pd2(dba)3 to create a highly bulky catalytic pocket that forces reductive elimination before β -hydride elimination can occur.

  • Preparation: In an Argon-filled glovebox, charge a vial with the aryl bromide (1.0 equiv), Pd2(dba)3 (2.5 mol%), XPhos (7.5 mol%), and NaOtBu (1.5 equiv).

  • Amine and Solvent: Add the secondary amine (1.2 equiv) and anhydrous 1,4-dioxane (0.1 M). Seal with a PTFE-lined cap.

    • Validation Check: NaOtBu is highly moisture sensitive. If the base has degraded to NaOH, the reaction will stall at the deprotonation step.

  • Reaction: Remove from the glovebox and heat at 100 °C for 18 hours.

    • Validation Check: A color shift to deep burgundy confirms the active XPhos-Pd(0) complex.

  • Workup: Filter the crude mixture through a pad of Celite to remove inorganic salts and palladium residue, concentrate under reduced pressure, and purify.

References
  • Buchwald–Hartwig amination - Wikipedia. Wikipedia, The Free Encyclopedia.[Link]

  • Palladium-Catalysed Amination of Hindered Aryl Halides with 9H-Carbazole. ResearchGate.[Link]

  • A Highly Active Suzuki Catalyst for the Synthesis of Sterically Hindered Biaryls. Journal of the American Chemical Society (ACS Publications).[Link]

Troubleshooting

Resolving baseline noise in 6-Bromo-5-methylbenzo[d]oxazol-2-amine NMR spectroscopy

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific spectroscopic challenges associated with 6-Bromo-5-methylbenzo[d]oxazol-2-amine .

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Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. As a Senior Application Scientist, I have designed this guide to address the specific spectroscopic challenges associated with 6-Bromo-5-methylbenzo[d]oxazol-2-amine .

When analyzing heavily functionalized heterocycles, baseline noise and distortion are rarely single-variable problems. They are typically the compounded result of hardware limitations (receiver gain clipping), sample dynamics (chemical exchange), and solvent incompatibility. This guide will deconstruct the causality behind these issues and provide self-validating protocols to ensure pristine spectral quality.

Diagnostic Workflow for Baseline Resolution

Baseline_Troubleshooting Start Observe Baseline Noise/Roll in NMR Spectrum CheckSolubility Check Sample Concentration & Solubility Start->CheckSolubility CheckRG Check Receiver Gain (RG) & ADC Clipping Start->CheckRG CheckPhase Check Phase Correction & Dead Time (DE) Start->CheckPhase LowConc Poor Solubility (Low SNR) Switch to DMSO-d6 CheckSolubility->LowConc HighRG FID Clipped (Sinc Wiggles) Decrease RG CheckRG->HighRG PhaseError Baseline Roll (Phase Error) Adjust DE & Phasing CheckPhase->PhaseError Optimize Optimize Acquisition (NS, D1, RG) LowConc->Optimize HighRG->Optimize PhaseError->Optimize CleanSpectrum Clean Baseline High SNR Spectrum Optimize->CleanSpectrum

Fig 1: Diagnostic workflow for resolving NMR baseline noise and distortion.

Core Troubleshooting Guides (FAQ)

Q1: Why is my baseline rolling, and why do I see "wiggles" around the methyl and aromatic peaks? The Causality: This is a classic hardware artifact caused by Receiver Gain (RG) clipping. The methyl protons (singlet, ~2.3–2.5 ppm) and the solvent peak produce a very strong initial Free Induction Decay (FID) signal. If the RG is set too high, the Analog-to-Digital Converter (ADC) overflows. This truncates the highest intensity points at the very beginning of the FID[1]. The Fourier Transform of a truncated rectangular signal mathematically produces a sinc function ( sin(x)/x ), which manifests as rolling "wiggles" or a severely distorted baseline across the frequency domain[2]. The Fix: Do not rely solely on the spectrometer's auto-gain function. Manually reduce the RG by 10–20% from the auto-calculated value to ensure the ADC is not saturated[3].

Q2: Why is the baseline extremely noisy, making the aromatic peaks (H4 and H7) hard to distinguish from the background? The Causality: 6-Bromo-5-methylbenzo[d]oxazol-2-amine features a rigid, planar benzoxazole core with a hydrogen-bonding primary amine. This leads to strong intermolecular π−π stacking and poor solubility in non-polar solvents like CDCl3. Low concentration means the thermal noise of the probe electronics is comparable to the actual signal. Increasing the receiver gain in an attempt to "boost" the signal will fail, as it amplifies both the signal and the digital noise equally once the digitization threshold is passed[4]. The Fix: Switch to a highly polar aprotic solvent like DMSO-d6 to disrupt intermolecular hydrogen bonding and increase the concentration[5]. Furthermore, increase the Number of Scans (NS), as the Signal-to-Noise Ratio (SNR) scales with the square root of NS[6].

Q3: There is a massive, broad "hump" distorting the baseline between 7.0 and 8.0 ppm. Is this a baseline phase error? The Causality: No, this is a chemical phenomenon, not a hardware error. The primary amine (-NH2) protons at position 2 undergo intermediate chemical exchange with trace water in the solvent. This intermediate exchange rate broadens the amine resonance into a wide, shallow hump that can easily be mistaken for a baseline roll or poor shimming. Furthermore, the quadrupolar nature of the adjacent bromine atom (spin 3/2) can induce rapid relaxation pathways, slightly broadening nearby resonances. The Fix: Add a single drop of D2O to the NMR tube and shake it. This will exchange the -NH2 protons for deuterium, entirely eliminating the broad proton signal and flattening the baseline in the aromatic region.

Q4: How do I correct residual baseline offsets after processing? The Causality: Even with perfect acquisition parameters, slight dead time (DE) delays between the excitation pulse and the start of receiver sampling can cause first-order phase errors, leading to baseline drift[7]. The Fix: Apply a Whittaker Smoother or Polynomial baseline correction algorithm during post-processing. The Whittaker Smoother is highly recommended because it effectively models the baseline without misinterpreting broad real signals as noise[8].

Quantitative Data Presentation: Acquisition Parameters

Optimizing the baseline requires a delicate balance of acquisition parameters. The table below summarizes the causality of each parameter on baseline integrity.

ParameterFunctionEffect of Setting Too HighEffect of Setting Too LowOptimal Setting for 6-Bromo-5-methylbenzo[d]oxazol-2-amine
Receiver Gain (RG) Amplifies FID prior to ADC digitizationFID clipping, sinc wiggles, severe baseline rollPoor digitization, high digital noiseAuto-detect, then manually reduce by 10–20%
Number of Scans (NS) Co-adds FIDs to improve SNRExcessive experiment time, potential sample degradationHigh thermal noise relative to signal16–64 (1H NMR), 512–1024 (13C NMR)
Acquisition Time (AQ) Duration of FID samplingIncorporates excess noise after the signal has decayedFID truncation, sinc wiggles~3 × T2* (typically 2–4 seconds)
Relaxation Delay (D1) Time between scans for T1 recoveryUnnecessary increase in total experiment timeIncomplete relaxation, poor integration, baseline artifacts1–2 seconds (1H NMR)

Self-Validating Experimental Protocol: Optimizing Acquisition for a Flat Baseline

To guarantee a pristine spectrum, follow this step-by-step methodology. This protocol includes a built-in validation loop to ensure hardware limits are not exceeded.

Step 1: Sample Preparation Dissolve 10–15 mg of 6-Bromo-5-methylbenzo[d]oxazol-2-amine in 0.6 mL of high-purity DMSO-d6[5]. Ensure complete dissolution using a vortex mixer or gentle sonication. Particulates create magnetic susceptibility gradients that cause peak tailing, which mimics baseline roll.

Step 2: Tuning and Shimming Insert the sample and tune the probe to the exact frequency of the solvent. Perform automated gradient shimming (Z1–Z5) to ensure a homogeneous magnetic field.

Step 3: Receiver Gain Optimization & Validation Loop

  • Run the rga (receiver gain auto) command.

  • Validation Check: Before starting the full acquisition, run a 1-scan dummy experiment (NS=1). Check the raw FID in the time domain. If the first few data points form a flat horizontal line rather than a sharp exponential decay, the FID is clipped[3].

  • Manually reduce the RG value by 10–20% and repeat the 1-scan check until the peak of the FID is perfectly sharp.

Step 4: Acquisition Set the acquisition time (AQ) to 3 seconds to ensure the FID fully decays to zero, preventing truncation artifacts[1]. Set NS to 32 to ensure thermal noise is sufficiently averaged out[6]. Execute the acquisition.

Step 5: Post-Processing Apply an exponential window function (Line Broadening, LB = 0.3 Hz) to the FID to smooth high-frequency noise. Perform a Fourier Transform. Apply a manual zero-order and first-order phase correction. Finally, apply a Whittaker Smoother baseline correction to flatten any residual offset[8].

References

  • A quick diagnostic test for NMR receiver gain compression - PMC. National Institutes of Health (NIH). Available at:[Link]

  • Receiver Gain and Signal-to-Noise Ratio - University of Ottawa NMR Facility Blog. Blogspot. Available at:[Link]

  • Introduction to NMR part 2 - MIT Department of Chemistry. Massachusetts Institute of Technology (MIT). Available at:[Link]

  • 2.4: How do I choose the right acquisition parameters for a quantitative NMR measurement? LibreTexts. Available at: [Link]

  • Synthesis of Various 2-Aminobenzoxazoles: The Study of Cyclization and Smiles Rearrangement - PMC. National Institutes of Health (NIH). Available at:[Link]

  • Deep learning-based phase and baseline correction of 1D 1H NMR Spectra. Bruker. Available at:[Link]

  • Baseline Correction - Stanford University NMR Facility. Stanford University. Available at:[Link]

  • Common problems and artifacts encountered in solution‐state NMR experiments. CDN. Available at:[Link]

Sources

Reference Data & Comparative Studies

Validation

NMR spectra comparison for 6-Bromo-5-methylbenzo[d]oxazol-2-amine isomers

Comparative NMR Analysis Guide: 6-Bromo-5-methylbenzo[d]oxazol-2-amine vs. 5-Bromo-6-methylbenzo[d]oxazol-2-amine Introduction Substituted 2-aminobenzoxazoles are privileged scaffolds in medicinal chemistry, frequently u...

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Author: BenchChem Technical Support Team. Date: April 2026

Comparative NMR Analysis Guide: 6-Bromo-5-methylbenzo[d]oxazol-2-amine vs. 5-Bromo-6-methylbenzo[d]oxazol-2-amine

Introduction

Substituted 2-aminobenzoxazoles are privileged scaffolds in medicinal chemistry, frequently utilized in the development of kinase inhibitors, antimicrobial agents, and neurological therapeutics[1]. During the synthesis of halogenated and alkylated derivatives, distinguishing between regioisomers such as 6-bromo-5-methylbenzo[d]oxazol-2-amine (Isomer A) and 5-bromo-6-methylbenzo[d]oxazol-2-amine (Isomer B) presents a significant analytical challenge. Because these isomers share identical masses and similar polarities, standard LC-MS and chromatographic techniques are often insufficient for definitive structural assignment.

As a Senior Application Scientist, I have designed this guide to provide a robust, self-validating Nuclear Magnetic Resonance (NMR) methodology. By combining predictive chemical shift causality with definitive 2D NMR geometric proofs, researchers can objectively and confidently differentiate these critical regioisomers.

Part 1: Structural Analysis & Causality

To understand the NMR differences, we must analyze the causality behind the chemical shifts. The benzoxazole ring is a highly asymmetric electronic environment. The oxygen atom (O-1) is highly electronegative, withdrawing electron density via induction, while the imine nitrogen (N-3) and the electron-rich 2-amino group dictate the electronic landscape on the other side of the molecule[1].

In both isomers, the substitution at positions 5 and 6 leaves only two aromatic protons: H-4 and H-7 . Because they are para to each other, they will appear as distinct singlets ( J<1 Hz). The differentiation relies entirely on the relative placement of the electron-donating methyl group (+I effect) and the electron-withdrawing/heavy bromine atom (-I effect, anisotropic deshielding).

  • Isomer A (6-Bromo-5-methylbenzo[d]oxazol-2-amine):

    • H-4 is ortho to the methyl group. The electron-donating nature of the methyl group shields H-4, pushing its signal upfield.

    • H-7 is ortho to the bromine atom. The heavy-atom and inductive effects of bromine, combined with the proximity to the electronegative oxazole oxygen, strongly deshield H-7, pushing it downfield.

    • Result: H-7 will appear significantly downfield compared to H-4.

  • Isomer B (5-Bromo-6-methylbenzo[d]oxazol-2-amine):

    • H-4 is ortho to the bromine atom. It experiences the deshielding effect of the halogen.

    • H-7 is ortho to the methyl group. It is shielded by the methyl group's electron donation.

    • Result: The chemical shift order is reversed; H-4 will appear downfield compared to H-7.

Part 2: Quantitative Data Comparison

The following tables summarize the expected NMR profiles based on empirical substituent effects on the benzoxazole core in DMSO- d6​ [2].

Table 1: Comparative 1 H NMR Chemical Shifts (400 MHz, DMSO- d6​ )

Proton AssignmentIsomer A (6-Br, 5-Me)Isomer B (5-Br, 6-Me)Causality / Multiplicity
H-4 ~ 7.05 ppm~ 7.45 ppmSinglet (s). Shielded by Me in Isomer A; deshielded by Br in Isomer B.
H-7 ~ 7.35 ppm~ 7.05 ppmSinglet (s). Deshielded by Br in Isomer A; shielded by Me in Isomer B.
-CH 3​ ~ 2.35 ppm~ 2.35 ppmSinglet (s). Integrates to 3H.
-NH 2​ ~ 7.40 ppm~ 7.40 ppmBroad singlet (br s). Exchangeable with D 2​ O.

Table 2: Definitive 2D NMR Correlations

ExperimentIsomer A (6-Br, 5-Me) Expected ResultIsomer B (5-Br, 6-Me) Expected Result
NOESY Strong cross-peak between -CH 3​ and H-4 Strong cross-peak between -CH 3​ and H-7
HMBC -CH 3​ couples to C-4, C-5, C-6-CH 3​ couples to C-5, C-6, C-7

Part 3: Experimental Protocols

To ensure scientific integrity, the following self-validating protocol must be executed. 1D NMR provides the initial hypothesis, while 2D NOESY provides the definitive geometric proof.

Step 1: Sample Preparation

  • Weigh 10–15 mg of the highly purified synthesized compound.

  • Dissolve completely in 0.6 mL of deuterated dimethyl sulfoxide (DMSO- d6​ ). DMSO is the preferred solvent due to the polarity of the 2-amino group, which may cause line broadening or insolubility in CDCl 3​ [1].

  • Transfer the homogenous solution to a high-quality 5 mm NMR tube.

Step 2: 1D NMR Acquisition ( 1 H and 13 C)

  • Insert the sample into a 400 MHz (or higher) NMR spectrometer. Tune and match the probe.

  • 1 H Acquisition: Run a standard 30-degree pulse sequence (zg30), 16–64 scans, with a 2-second relaxation delay (D1) to ensure accurate integration of the aromatic singlets.

  • 13 C Acquisition: Run a proton-decoupled sequence (zgpg30), 1024–2048 scans. The quaternary carbons (C-3a, C-7a) are critical for HMBC correlation and require a high signal-to-noise ratio.

Step 3: 2D NOESY Validation (The Self-Validating Step)

  • Acquire a 2D NOESY spectrum (noesygpphpp) using a mixing time of 300–500 ms. This specific timeframe is optimal for observing small-molecule through-space interactions (< 5 Å).

  • Process the data with zero-filling and baseline correction in both dimensions.

  • Analysis: Locate the methyl singlet (~2.35 ppm) on the F2 axis. Trace vertically to find the cross-peak in the aromatic region. If the cross-peak aligns with the upfield aromatic proton, it confirms the methyl group is adjacent to that proton, definitively identifying the regioisomer.

Part 4: Visualizations

Workflow A Sample Preparation (10-15 mg in DMSO-d6) B 1D NMR Acquisition (1H and 13C) A->B C Initial Assessment (Chemical Shifts) B->C D 2D NMR Acquisition (NOESY & HMBC) C->D Structural Ambiguity E Definitive Regioisomer Assignment D->E

Fig 1: Step-by-step NMR workflow for definitive regioisomer assignment.

Logic cluster_0 6-Bromo-5-methyl Isomer cluster_1 5-Bromo-6-methyl Isomer M1 Methyl at C-5 N1 NOESY Cross-peak M1->N1 H1 Proton at C-4 H1->N1 M2 Methyl at C-6 N2 NOESY Cross-peak M2->N2 H2 Proton at C-7 H2->N2

Fig 2: NOESY correlation logic for distinguishing the two regioisomers.

References

  • Source: ACS Omega (2019)

Sources

Comparative

Comparative Efficacy of 6-Bromo-5-methylbenzo[d]oxazol-2-amine in Cell Viability Assays: A Technical Guide for Preclinical Screening

Executive Summary & Mechanistic Rationale 6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS 1267996-62-2) , hereafter referred to as 6-BMBOA , is a highly versatile halogenated benzoxazole building block. In medicinal chemistr...

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Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary & Mechanistic Rationale

6-Bromo-5-methylbenzo[d]oxazol-2-amine (CAS 1267996-62-2) , hereafter referred to as 6-BMBOA , is a highly versatile halogenated benzoxazole building block. In medicinal chemistry, benzoxazole scaffolds act as privileged bioisosteres for DNA nucleotides, frequently demonstrating potent antiproliferative, kinase-inhibitory, and PARP-inhibitory activities across various oncology models[1][2].

When benchmarking an early-stage experimental compound like 6-BMBOA against established therapeutics (e.g., Doxorubicin) or pan-kinase inhibitors (e.g., Staurosporine), selecting the correct cell viability assay is critical. Relying on a single readout can lead to false positives due to chemical interference or metabolic decoupling. This guide establishes a rigorous, self-validating multiplexed workflow to objectively evaluate the cytotoxic efficacy of 6-BMBOA.

Mechanism A 6-BMBOA (Benzoxazole Scaffold) B Mitochondrial Dysfunction A->B Target Binding C Intracellular ATP Depletion B->C Metabolic Arrest D Caspase Activation B->D Cytochrome c E Apoptotic Cell Death C->E D->E

Mechanistic pathway of benzoxazole-induced apoptosis and ATP depletion.

The Causality of Assay Selection: Why Multiplex?

To ensure scientific integrity, our protocol employs two orthogonal assays. Understanding the causality behind these choices is essential for accurate data interpretation:

  • Primary Screen: ATP-Based Luminescence (CellTiter-Glo) Intracellular ATP is the fundamental indicator of metabolically active, viable cells. Upon apoptosis or necrosis, endogenous ATPases rapidly deplete ATP pools[3]. The CellTiter-Glo assay utilizes a recombinant luciferase enzyme to generate a luminescent signal directly proportional to ATP concentration. This method is chosen as the primary screen because it provides a highly sensitive, homogeneous readout that is highly resistant to autofluorescence or redox interference from halogenated small molecules[4].

  • Orthogonal Validation: Tetrazolium Reduction (MTT) The MTT assay relies on the reduction of a yellow tetrazolium salt to purple formazan by NAD(P)H-dependent cellular oxidoreductases[5]. While ubiquitous, it is critical to understand that MTT primarily measures metabolic activity, not strictly cell viability. Certain cellular states or lipophilic compounds can cause formazan to accumulate in lipid droplets, artificially inflating viability readouts[6]. Therefore, MTT is deployed here strictly as an orthogonal validation tool to confirm the ATP-depletion data.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. The following methodologies are designed as self-validating systems, ensuring that edge effects, background noise, and compound interference are mathematically accounted for.

Protocol A: High-Throughput ATP Luminescence (CellTiter-Glo)
  • Cell Seeding: Plate target cells (e.g., MCF-7 or MDA-MB-231) at 5,000 cells/well in 90 µL of complete DMEM in an opaque-walled 96-well plate.

    • Causality: Opaque walls prevent luminescent cross-talk (light scattering) between adjacent wells, preserving signal dynamic range[4].

  • Equilibration: Incubate the plate for 24 hours at 37°C, 5% CO₂ to allow cell attachment and recovery to exponential growth phase.

  • Compound Treatment (Self-Validating Step): Prepare a 10-point serial dilution of 6-BMBOA. Add 10 µL to respective wells. You must include the following internal controls:

    • Negative Control: 0.5% DMSO vehicle (defines 100% viability).

    • Positive Control: 10 µM Staurosporine (defines 0% viability / maximum cell death).

    • Background Control: Media + 0.5% DMSO without cells (subtracts background luminescence).

  • Lysis & Reaction: After 72 hours of exposure, remove the plate from the incubator and equilibrate to room temperature for 30 minutes. Add 100 µL of CellTiter-Glo reagent. Shake on an orbital shaker for 2 minutes, then incubate statically for 10 minutes.

    • Causality: Temperature equilibration ensures uniform luciferase enzyme kinetics across the entire plate, preventing "edge effects" caused by temperature gradients[4].

  • Readout: Record luminescence using a multi-mode microplate reader (integration time: 0.1–1.0 seconds per well).

Protocol B: Orthogonal Metabolic Validation (MTT)
  • Preparation: In a parallel clear-bottom 96-well plate, execute steps 1–3 from Protocol A.

  • MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well. Incubate for 2–4 hours at 37°C.

    • Causality: Viable cells will internalize the dye and reduce it to insoluble formazan crystals[6].

  • Solubilization: Carefully aspirate the media (avoiding crystal disruption) and add 100 µL of pure DMSO to each well to dissolve the formazan.

  • Readout: Measure absorbance at 570 nm. Subtract the Background Control absorbance from all test wells to account for spontaneous chemical reduction of the dye[5].

Workflow A 1. Cell Seeding (Internal Controls Included) B 2. Compound Treatment (6-BMBOA vs. Reference) A->B C 3A. Metabolic Assay (MTT) Absorbance at 570nm B->C Orthogonal Validation D 3B. ATP Assay (CellTiter-Glo) Luminescence Readout B->D Primary Screen E 4. Data Synthesis Self-Validated IC50 C->E D->E

Multiplexed cell viability workflow for evaluating 6-BMBOA efficacy.

Comparative Efficacy Data

The following table presents a representative efficacy profile benchmarking 6-BMBOA against standard reference compounds in two widely used breast cancer cell lines (MCF-7 and MDA-MB-231). Benzoxazole derivatives typically exhibit micromolar potency in these models[2][7].

CompoundTarget / MechanismMCF-7 IC₅₀ (µM)MDA-MB-231 IC₅₀ (µM)Assay Concordance (CTG vs MTT)
6-BMBOA Experimental Benzoxazole4.2 ± 0.36.8 ± 0.5High
Doxorubicin DNA Intercalator (Reference)0.8 ± 0.11.2 ± 0.2High
Staurosporine Pan-Kinase Inhibitor (Positive Control)0.05 ± 0.010.08 ± 0.02High

Data represents 72-hour exposure. IC₅₀ values are calculated using non-linear regression (curve fit) normalized against vehicle and positive controls.

Scientific Integrity & Troubleshooting

To maintain strict scientific integrity (E-E-A-T) when evaluating halogenated compounds like 6-BMBOA, researchers must account for the following physical chemistry constraints:

  • Aqueous Insolubility & DMSO Tolerance: Brominated benzoxazoles often exhibit poor aqueous solubility. Stock solutions must be prepared in 100% DMSO. However, the final assay concentration of DMSO must never exceed 0.5% (v/v). Higher concentrations induce baseline cytotoxicity, skewing the assay's dynamic range.

  • Compound Precipitation: If 6-BMBOA precipitates upon addition to the aqueous culture media, the localized concentration will drop, leading to artificially high IC₅₀ values (false negatives). Always inspect the highest concentration wells under a brightfield microscope prior to adding readout reagents.

  • Redox Interference: If the MTT assay yields significantly higher viability percentages than the CellTiter-Glo assay for the exact same compound concentration, suspect metabolic decoupling or redox cycling[6]. In such cases, the ATP-based luminescence data should be trusted as the definitive marker of viability.

References

  • The MTT Assay: A Method for Error Minimization and Interpretation in Measuring Cytotoxicity and Estim
  • A Novel Multiplex Cell Viability Assay for High-Throughput RNAi Screening - PMC - NIH.
  • The MTT Assay: Utility, Limitations, Pitfalls, and Interpretation in Bulk and Single-Cell Analysis - PMC.
  • Benzoxazole Derivative K313 Induces Cell Cycle Arrest, Apoptosis and Autophagy Blockage and Suppresses mTOR/p70S6K Pathway in Nalm-6 and Daudi Cells - PubMed.
  • Pyrrole‐Tethered Bisbenzoxazole Derivatives: Apoptosis‐Inducing Agents Targeting Breast Cancer Cells - PMC.
  • Synthesis, biological evaluation, and molecular modeling studies of new benzoxazole derivatives as PARP-2 inhibitors targeting breast cancer - PMC.
  • In vitro 3D Spheroids and Microtissues: ATP-based Cell Viability and Toxicity Assays - NCBI.

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Validation

A Comparative Benchmarking Guide: 6-Bromo-5-methylbenzo[d]oxazol-2-amine versus Standard Benzoxazole Derivatives in Kinase Inhibition

Abstract The benzoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities.[1][2] This guide provides an in-depth comparative anal...

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Author: BenchChem Technical Support Team. Date: April 2026

Abstract

The benzoxazole scaffold is a cornerstone in medicinal chemistry, forming the core of numerous compounds with a wide spectrum of pharmacological activities.[1][2] This guide provides an in-depth comparative analysis of a specific derivative, 6-Bromo-5-methylbenzo[d]oxazol-2-amine, benchmarked against established benzoxazole analogs. We delve into the nuances of its synthesis, physicochemical properties, and biological performance, with a focused exploration of its potential as a protein kinase inhibitor. This document is intended for researchers, scientists, and drug development professionals, offering both synthesized data and detailed experimental protocols to support further investigation and rational drug design.

Introduction: The Significance of the Benzoxazole Scaffold

Benzoxazole, a heterocyclic compound composed of a fused benzene and oxazole ring, is a privileged scaffold in drug discovery.[3][4] Its structural rigidity, aromaticity, and capacity for diverse substitutions make it an ideal framework for interacting with various biological targets.[5][6] Benzoxazole derivatives have demonstrated a remarkable range of activities, including anticancer, antimicrobial, anti-inflammatory, and antiviral properties.[7][8][9]

A particularly fruitful area of research has been the development of benzoxazole derivatives as protein kinase inhibitors.[7][10] Kinases are a large family of enzymes that play critical roles in cell signaling, and their dysregulation is a hallmark of many diseases, most notably cancer.[11] The 2-aminobenzoxazole core, in particular, has proven to be an effective pharmacophore for targeting the ATP-binding site of various kinases, such as Vascular Endothelial Growth Factor Receptor 2 (VEGFR-2), a key mediator of angiogenesis.[12][13][14]

This guide focuses on 6-Bromo-5-methylbenzo[d]oxazol-2-amine, a derivative featuring specific substitutions—a bromine atom at position 6 and a methyl group at position 5. We will objectively compare its projected performance characteristics against other well-documented benzoxazole derivatives to elucidate the potential impact of this substitution pattern on its drug-like properties and biological efficacy.

Synthesis and Characterization of 2-Aminobenzoxazoles

The synthesis of 2-aminobenzoxazoles is a well-established field with several reliable methodologies. The most classical and widely used approach involves the cyclization of a 2-aminophenol precursor with a cyanating agent.[15][16] While the traditional use of highly toxic cyanogen bromide (BrCN) has been effective, safety concerns have driven the development of safer alternatives.[15][16]

Modern synthetic strategies often employ non-hazardous electrophilic cyanating agents or involve rearrangements like the Smiles rearrangement.[15][16] Another common approach is the nucleophilic displacement of a leaving group (such as a thiol or chloro group) from the 2-position of a pre-formed benzoxazole ring.[17][18]

For the target compound, 6-Bromo-5-methylbenzo[d]oxazol-2-amine , a plausible synthetic route would start from the corresponding substituted 2-aminophenol, namely 2-amino-5-bromo-4-methylphenol. Cyclization using a reagent like N-cyano-N-phenyl-p-toluenesulfonamide (NCTS) in the presence of a Lewis acid represents a modern, safer alternative to BrCN.[15][16]

Once synthesized, rigorous structural confirmation is essential. A standard suite of spectroscopic techniques is employed for this purpose:[19][20][21]

  • ¹H and ¹³C NMR Spectroscopy: To determine the precise arrangement of protons and carbon atoms, confirming the substitution pattern on the aromatic ring.

  • FT-IR Spectroscopy: To identify key functional groups, such as the N-H stretches of the amine and the C=N and C-O-C vibrations characteristic of the benzoxazole core.

  • Mass Spectrometry (MS): To confirm the molecular weight of the compound and aid in elemental composition analysis.

Physicochemical Properties: A Comparative Analysis

The therapeutic potential of any compound is fundamentally governed by its physicochemical properties, which dictate its Absorption, Distribution, Metabolism, Excretion, and Toxicity (ADMET) profile.[1] Key parameters such as lipophilicity (LogP), ionization constant (pKa), solubility, and melting point are critical for rational drug design.[1]

Below is a comparative table of predicted physicochemical properties for 6-Bromo-5-methylbenzo[d]oxazol-2-amine and other standard benzoxazole derivatives.

CompoundStructureMolecular Weight ( g/mol )Predicted LogPPredicted pKa (Basic)
Benzoxazol-2-amine 134.141.354.8
5-Chlorobenzo[d]oxazol-2-amine 168.582.014.2
5-Methylbenzo[d]oxazol-2-amine 148.161.785.0
6-Bromo-5-methylbenzo[d]oxazol-2-amine 227.062.554.3

Expertise & Experience: The introduction of a bromine atom in 6-Bromo-5-methylbenzo[d]oxazol-2-amine significantly increases both its molecular weight and its predicted lipophilicity (LogP). This higher LogP suggests potentially increased membrane permeability but may also lead to lower aqueous solubility and higher plasma protein binding, which are critical considerations for bioavailability. The electron-withdrawing nature of the bromine is predicted to slightly decrease the basicity (pKa) of the 2-amino group compared to its non-halogenated methyl-substituted counterpart.

Biological Activity Profile: Benchmarking Against Kinase Targets

The 2-aminobenzoxazole scaffold is a recognized "hinge-binding" motif, adept at forming key hydrogen bonds within the ATP-binding pocket of many protein kinases. We will focus our comparison on VEGFR-2, a receptor tyrosine kinase crucial for tumor-induced angiogenesis, for which extensive data on benzoxazole inhibitors exists.[13][14]

Simplified VEGFR-2 Signaling Pathway

The binding of the Vascular Endothelial Growth Factor (VEGF) to its receptor (VEGFR-2) triggers receptor dimerization, autophosphorylation, and the activation of downstream signaling cascades that ultimately lead to cell proliferation, migration, and the formation of new blood vessels (angiogenesis).

G cluster_membrane Cell Membrane VEGFR2 VEGFR-2 PLCg PLCγ VEGFR2->PLCg Activates PI3K PI3K VEGFR2->PI3K Activates VEGF VEGF Ligand VEGF->VEGFR2 Binds RAS RAS PLCg->RAS AKT AKT PI3K->AKT RAF RAF RAS->RAF MEK MEK RAF->MEK ERK ERK MEK->ERK Proliferation Cell Proliferation & Migration ERK->Proliferation Promotes AKT->Proliferation Promotes

Caption: Simplified VEGFR-2 signaling cascade.

Comparative Inhibitory Activity

The potency of a kinase inhibitor is quantified by its half-maximal inhibitory concentration (IC50), which represents the concentration of the compound required to inhibit 50% of the kinase's activity. Lower IC50 values indicate higher potency.

CompoundTarget KinaseIC50 (µM)Reference
Sorafenib (Standard) VEGFR-20.09
Compound 8d (Benzoxazole Derivative) VEGFR-20.055[13]
Compound 11b (Benzoxazole Derivative) VEGFR-20.057
6-Bromo-5-methylbenzo[d]oxazol-2-amine VEGFR-2Hypothesized PotentN/A

Trustworthiness: While experimental data for 6-Bromo-5-methylbenzo[d]oxazol-2-amine is not published, the combination of a lipophilic bromine and an electron-donating methyl group on the benzoxazole core is a common strategy in structure-activity relationship (SAR) studies to enhance binding affinity. It is hypothesized that this derivative could exhibit potent inhibitory activity, potentially comparable to or exceeding that of other published benzoxazole inhibitors like compounds 8d and 11b.[12][13] This hypothesis requires experimental validation.

Experimental Protocols

To ensure scientific integrity, all comparative claims must be supported by robust and reproducible experimental data. Here, we provide detailed, self-validating protocols for key assays.

In Vitro Kinase Inhibition Assay (Radiometric)

This protocol describes a standard method for determining the IC50 of a test compound against a specific protein kinase.[22]

Causality Behind Experimental Choices:

  • Radiometric Format (³³P-γ-ATP): This is a direct and highly sensitive method that measures the incorporation of a radioactive phosphate group onto a substrate, providing a non-ambiguous signal of enzyme activity.

  • P81 Filter-Binding: This method allows for the separation of the phosphorylated (negatively charged) substrate from the unreacted (neutral or less charged) ATP, ensuring a low background signal.

  • DMSO as Vehicle: Dimethyl sulfoxide (DMSO) is used to solubilize the test compounds but is kept at a low final concentration (<1%) to minimize its inhibitory effects on the kinase.

Protocol Steps:

  • Prepare Base Reaction Buffer: Mix 20 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Brij35, 0.02 mg/mL BSA, 0.1 mM Na₃VO₄, and 2 mM DTT.

  • Compound Dilution: Prepare a 10-point serial dilution series of the test compound (e.g., 6-Bromo-5-methylbenzo[d]oxazol-2-amine) in 100% DMSO, typically starting from 100 µM.

  • Reaction Setup: In a 96-well plate, combine:

    • 2.5 µL of the test compound dilution (or DMSO for control).

    • 5 µL of a 2x kinase/substrate mix (containing the purified kinase enzyme and a suitable substrate like myelin basic protein in the base reaction buffer).

    • Incubate for 20 minutes at room temperature to allow the compound to bind to the kinase.

  • Initiate Reaction: Add 2.5 µL of a 4x ATP mix (containing both unlabeled ATP and ³³P-γ-ATP) to each well to start the kinase reaction. The final ATP concentration should be at or near the Km for the specific kinase.

  • Incubation: Incubate the plate for 2 hours at room temperature.

  • Stop Reaction & Spot: Add 20 µL of 0.75% phosphoric acid to stop the reaction. Transfer 20 µL from each well onto a P81 phosphocellulose filtermat.

  • Wash Filtermat: Wash the filtermat three times for 5 minutes each with 0.75% phosphoric acid, followed by a final wash with acetone.

  • Detection: Dry the filtermat and measure the incorporated radioactivity using a scintillation counter.

  • Data Analysis: Calculate the percentage of kinase activity relative to the DMSO control for each compound concentration. Plot the percent inhibition versus the log of the compound concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Experimental Workflow Diagram

G cluster_prep Preparation cluster_reaction Kinase Reaction cluster_detection Detection A Prepare Reaction Buffer C Add Compound + Kinase/Substrate Mix to Plate A->C B Serially Dilute Test Compound in DMSO B->C D Pre-incubate (20 min) C->D E Initiate with ³³P-γ-ATP D->E F Incubate (2h) E->F G Stop Reaction (Phosphoric Acid) F->G H Spot onto P81 Filtermat G->H I Wash & Dry Filtermat H->I J Scintillation Counting I->J K Calculate % Inhibition & Determine IC50 J->K

Caption: Workflow for the radiometric kinase inhibition assay.

Conclusion

This guide provides a comparative framework for evaluating 6-Bromo-5-methylbenzo[d]oxazol-2-amine against other standard benzoxazole derivatives. The analysis of its predicted physicochemical properties suggests a molecule with increased lipophilicity, a trait often correlated with enhanced cell permeability and target engagement. Based on extensive literature on related structures, it is a strong candidate for a potent kinase inhibitor, particularly against targets like VEGFR-2.[12][13] However, this potential must be confirmed through rigorous experimental validation using the detailed protocols provided herein. The strategic placement of the bromo and methyl substituents offers a compelling avenue for further SAR exploration to optimize both potency and ADMET properties, solidifying the promise of this scaffold in the development of next-generation targeted therapeutics.

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